Cyclopropylmethanol-d5 (Major)

Core Science & Biosynthesis

Cyclopropylmethanol-d5 (Major): A Critical Isotopic Reagent in Pharmacokinetics and Drug Design

Executive Summary

In the landscape of modern drug development and bioanalytical chemistry, stable isotope-labeled (SIL) compounds are indispensable. Cyclopropylmethanol-d5 (Major) is a highly specialized, deuterated chemical intermediate primarily utilized in the synthesis of labeled active pharmaceutical ingredients (APIs) and internal standards (IS) for mass spectrometry.

The cyclopropylmethyl (CPM) moiety is a privileged pharmacophore, heavily featured in opioid receptor modulators (e.g., buprenorphine, naltrexone) and various kinase inhibitors [3]. By replacing five specific hydrogen atoms on the cyclopropyl ring with deuterium, scientists achieve a +5 Da mass shift. This guide explores the mechanistic utility, physicochemical profiling, and field-proven synthetic and analytical protocols associated with Cyclopropylmethanol-d5.

Physicochemical Profiling & Isotopic Significance

Cyclopropylmethanol-d5 is structurally characterized by a fully deuterated cyclopropyl ring attached to an unlabelled methanol group. The designation "(Major)" indicates that while the d5​ isotopologue is the predominant species (typically >98% isotopic enrichment), trace amounts of d4​ or d3​ species may exist due to the thermodynamic limits of isotopic exchange during manufacturing [1].

Table 1: Physicochemical Properties of Cyclopropylmethanol-d5

Property	Specification / Value	Causality / Significance
Chemical Name	(Pentadeuteriocyclopropyl)methanol	Defines the exact location of the isotopes (ring vs. chain).
Molecular Formula	C4​H3​D5​O	Confirms the +5 Da mass shift relative to the unlabelled compound.
Molecular Weight	77.14 g/mol	Essential for stoichiometric calculations during synthesis [2].
CAS Number	2516-33-8 (Unlabelled)	Used for regulatory and safety data cross-referencing [2].
Appearance	Colorless Oil	Dictates handling (requires liquid handling techniques/syringes).

Mechanistic Role in Drug Development

Isotope Dilution Mass Spectrometry (IDMS)

When quantifying drugs in complex biological matrices (plasma, urine), matrix effects can cause severe ion suppression or enhancement. An internal standard that is chemically identical to the analyte but isotopically distinct is required.

The Causality of the +5 Da Shift: Natural carbon ( 13C ) and hydrogen ( 2H ) isotopes create an isotopic envelope (M+1, M+2, M+3) for any drug molecule. If an internal standard only has a +3 Da shift (e.g., a −CD3​ group), the M+3 natural isotopic peak of a high-concentration analyte can bleed into the IS channel, causing "cross-talk" and skewing the calibration curve. A +5 Da shift completely clears this natural isotopic envelope, ensuring absolute signal independence.

Table 2: Mass Spectrometry Isotope Shift Analysis (Example: Naltrexone)

Compound	Monoisotopic Mass	Target MRM Precursor ( [M+H]+ )	Cross-Talk Risk
Naltrexone (Unlabelled)	341.16 Da	342.2 m/z	N/A
Naltrexone- d3​	344.18 Da	345.2 m/z	High (Interferes with Unlabelled M+3)
Naltrexone- d5​ (from CPM- d5​ )	346.19 Da	347.2 m/z	Zero (Clears natural isotopic envelope)

Kinetic Isotope Effect (KIE) and Metabolic Stability

The carbon-deuterium (C-D) bond is shorter and stronger than the carbon-hydrogen (C-H) bond, requiring higher activation energy to cleave. In drug design, if a cyclopropyl ring is a "soft spot" for Cytochrome P450-mediated metabolism (e.g., ring opening or hydroxylation), incorporating the CPM- d5​ moiety can drastically reduce the metabolic clearance rate, improving the drug's pharmacokinetic half-life without altering its binding affinity to target receptors [4].

Synthetic Workflows: Constructing Deuterated Therapeutics

To utilize Cyclopropylmethanol-d5 in drug synthesis, the hydroxyl group must be converted into a viable leaving group to facilitate the N-alkylation of a secondary amine (e.g., converting norbuprenorphine to buprenorphine- d5​ ).

Protocol 1: Synthesis of an N-Cyclopropylmethyl- d5​ Reference Standard

This protocol is designed as a self-validating system, ensuring intermediate integrity before proceeding to the final step.

• Activation (Mesylation):

  • Action: Dissolve Cyclopropylmethanol- d5​ (1.0 eq) in anhydrous dichloromethane (DCM). Add Triethylamine (TEA, 1.5 eq) and cool to 0°C. Dropwise, add Methanesulfonyl chloride (MsCl, 1.2 eq).

  • Causality: The hydroxyl group is a poor leaving group. Converting it to a mesylate creates a highly reactive electrophile for the subsequent SN​2 reaction.

  • Validation Check: Perform Thin-Layer Chromatography (TLC). The complete disappearance of the CPM- d5​ spot validates successful activation.

• N-Alkylation ( SN​2 Substitution):

  • Action: In a separate flask, dissolve the nor-opioid precursor (e.g., nor-naltrexone) in acetonitrile. Add Potassium Carbonate ( K2​CO3​ , 2.0 eq) and the freshly prepared CPM- d5​ mesylate. Reflux at 80°C for 12 hours.

  • Causality: K2​CO3​ acts as a mild base to scavenge the generated acid, driving the reaction forward without degrading the sensitive opioid scaffold.

  • Validation Check: Analyze the crude mixture via LC-MS. The presence of the [M+H+5]+ peak confirms successful N-alkylation.

Fig 1: SN2-mediated synthesis workflow for N-alkylated deuterated opioids using CPM-d5.

Analytical Workflows: LC-MS/MS Method Validation

Once the d5​ -labeled internal standard is synthesized, it must be integrated into a bioanalytical workflow.

Protocol 2: Isotope Dilution LC-MS/MS Quantification

• Sample Preparation & Spiking:

  • Action: Aliquot 100 µL of biological matrix (e.g., human plasma). Immediately spike with 10 µL of the d5​ -labeled IS working solution (e.g., 50 ng/mL).

  • Causality: Spiking at the very beginning ensures that any volumetric losses during Solid Phase Extraction (SPE) or ion suppression during ionization affect the unlabelled analyte and the d5​ -IS equally, maintaining a constant area ratio.

• Extraction and Chromatography:

  • Action: Perform SPE, elute, dry down, and reconstitute. Inject onto a C18 UPLC column.

  • Causality: The d5​ -IS will perfectly co-elute with the unlabelled drug, experiencing the exact same matrix environment at the moment of electrospray ionization (ESI).

• MRM Detection & Self-Validation:

  • Action: Monitor the specific MRM transitions for both the unlabelled drug and the +5 Da shifted IS.

  • Validation Check (Zero Cross-Talk): Inject a "Blank + IS" sample. If the unlabelled MRM channel shows a signal >5% of the Lower Limit of Quantification (LLOQ), the IS contains unlabelled impurities and fails validation.

Fig 2: Isotope Dilution LC-MS/MS workflow utilizing a d5-labeled internal standard.

References

• Pharmaffiliates. "Chemical Name : Cyclopropylmethanol-d5 (Major) - Pharmaffiliates." Pharmaffiliates Stable Isotopes Catalog. Available at:[Link]

• ResearchGate. "Structure–Activity Relationship Analysis of Meta-Substituted N-Cyclopropylmethyl-Nornepenthones with Mixed KOR/MOR Activities." Journal of Medicinal Chemistry. Available at:[Link]

An In-depth Technical Guide to Cyclopropylmethanol-d5: Structure, Properties, and Applications

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals on Cyclopropylmethanol-d5. It moves beyond a simple data sheet to provide a foundational understanding of its chemical properties, the rationale behind its use, and practical, field-proven insights into its synthesis and analysis.

Introduction: The Convergence of a Privileged Scaffold and Isotopic Labeling

In the landscape of modern drug discovery, two strategies have proven exceptionally powerful: the incorporation of "privileged" structural motifs and the strategic use of isotopic labeling. The cyclopropyl group is one such motif, frequently integrated into drug candidates to enhance potency, modulate metabolic stability, and constrain conformation.[1] Isotopic labeling, particularly the substitution of hydrogen with its stable, heavy isotope deuterium, leverages the kinetic isotope effect (KIE) to fortify molecules against enzymatic degradation, thereby improving their pharmacokinetic profiles.[2]

Cyclopropylmethanol-d5 (CPM-d5) exists at the intersection of these two strategies. As a deuterated analog of a versatile chemical building block, it offers a unique tool for introducing a metabolically stabilized cyclopropylmethyl moiety into target molecules. This guide will elucidate the core chemical principles of CPM-d5, its synthesis, and its critical applications in pharmaceutical research.

PART 1: Molecular Structure and the Impact of Deuteration

Core Structure and Isotopic Distribution

Cyclopropylmethanol (CAS 2516-33-8) is an alcohol featuring a cyclopropyl ring attached to a hydroxymethyl group.[3] Its deuterated counterpart, Cyclopropylmethanol-d5, has the molecular formula C4H3D5O.[2] While the exact position of deuterium labeling can vary between manufacturers, a common and synthetically accessible isotopologue is (2,2,3,3-tetradeuterio-cyclopropyl)-(1-deuterio-methyl)alcohol . This structure strategically places deuterium atoms on all C-H bonds of the cyclopropyl ring and one of the C-H bonds of the methylene bridge, positions often susceptible to metabolic oxidation. The hydroxyl proton remains, preserving the molecule's ability to engage in hydrogen bonding.

Caption: Structure of a plausible Cyclopropylmethanol-d5 isotopologue.

The Deuterium Kinetic Isotope Effect (KIE)

The foundational principle behind the utility of Cyclopropylmethanol-d5 in drug development is the Deuterium Kinetic Isotope Effect (KIE).[2] This quantum mechanical phenomenon arises from the difference in zero-point energy between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond.

• Increased Bond Strength: Due to its greater mass, deuterium forms a stronger, more stable covalent bond with carbon than hydrogen does.[2]

• Higher Activation Energy: Consequently, reactions that involve the cleavage of a C-D bond require more energy and proceed at a slower rate than the cleavage of an analogous C-H bond.

• Metabolic Shielding: In a pharmaceutical context, when a C-H bond is a site of enzymatic metabolism (e.g., by Cytochrome P450 enzymes), replacing that hydrogen with deuterium can significantly slow down its rate of breakdown. This "metabolic shielding" can lead to improved drug half-life, increased systemic exposure, and potentially a better safety profile.[2]

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Engineering Metabolic Stability: A Technical Guide to the Isotopic Purity and Enrichment of Cyclopropylmethanol-d5

Executive Summary

In modern medicinal chemistry, the strategic incorporation of stable isotopes—specifically deuterium—has revolutionized the pharmacokinetic optimization of small-molecule active pharmaceutical ingredients (APIs)[1]. Cyclopropylmethanol-d5 ( C4​H3​D5​O ) serves as a critical, stable isotope-labelled building block[2][3]. It is utilized to install deuterated cyclopropylmethyl moieties into drug candidates, a structural modification designed to mitigate enzyme inactivation and extend drug half-life. This whitepaper provides an in-depth technical analysis of the causality behind deuteration, the synthetic pathways required to achieve high isotopic enrichment, and the self-validating analytical protocols necessary for quality control.

The Strategic Role of Cyclopropylmethanol-d5 in Drug Design

The cyclopropylmethyl group is a highly favored pharmacophore used to modulate lipophilicity and enhance target binding affinity in various CNS drugs and kinase inhibitors[4]. However, it presents a severe metabolic liability: it is a known structural alert for the Mechanism-Based Inactivation (MBI) of Cytochrome P450 (CYP450) enzymes, particularly CYP3A4[4][5].

The Causality of the Kinetic Isotope Effect (KIE)

When a standard (unlabelled) cyclopropyl ring enters the CYP450 active site, the enzyme catalyzes a single-electron transfer (SET) oxidation. This triggers the scission of the highly strained cyclopropyl ring, generating a reactive carbon-centered radical. This radical covalently binds to the enzyme's heme prosthetic group, leading to irreversible Time-Dependent Inhibition (TDI) and potential hepatotoxicity[5].

To engineer metabolic stability, researchers utilize the Kinetic Isotope Effect (KIE) [1][6]. By replacing the five hydrogen atoms on the cyclopropyl ring with deuterium (yielding the -C3D5 moiety via Cyclopropylmethanol-d5), the fundamental quantum mechanics of the molecule are altered. Due to its greater mass, a carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond[1]. Because C-H bond cleavage is the rate-limiting step in CYP450-mediated oxidation, the stronger C-D bond significantly increases the activation energy required for ring opening[6]. This effectively shuts down the MBI pathway, redirecting the drug toward safer metabolic clearance routes.

CYP450 metabolic pathway comparing mechanism-based inactivation against kinetic isotope effect.

Synthetic Pathways for High-Enrichment Cyclopropylmethanol-d5

To harness the KIE, the isotopic purity of Cyclopropylmethanol-d5 must strictly exceed 99%. If a batch contains significant d4 or d3 impurities, the residual C-H bonds act as metabolic "soft spots," negating the protective effect of deuteration and rendering the API vulnerable to CYP450 inactivation.

The synthesis relies on the rigorous reduction of a fully deuterated precursor, ensuring that the cyclopropyl ring retains its d5 enrichment while the carbinol (-CH2OH) group remains unlabelled for downstream coupling[2].

Synthetic workflow for Cyclopropylmethanol-d5 highlighting key reduction and purification steps.

Protocol 1: Synthesis and Purification Workflow

• Step 1: Reagent Preparation. Suspend Lithium Aluminum Hydride ( LiAlH4​ ) in anhydrous Tetrahydrofuran (THF) at 0°C under a strict argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from reacting with LiAlH4​ , which would prematurely quench the reducing agent, lower the yield, and pose a severe fire hazard.

• Step 2: Substrate Addition. Dropwise add cyclopropanecarboxylic acid-d5 dissolved in THF to the chilled LiAlH4​ suspension.

  • Causality: The hydride reduction is highly exothermic. Controlled addition at 0°C prevents solvent boil-off and suppresses unwanted side reactions that could compromise isotopic integrity.

• Step 3: Reflux. Heat the reaction mixture to reflux (66°C) for 4 hours.

  • Causality: Ensures the complete thermodynamic conversion of the carboxylic acid to the primary alcohol.

• Step 4: Fieser Quench. Cool the vessel to 0°C. Sequentially add n mL H2​O , n mL 15% NaOH , and 3n mL H2​O (where n is the mass of LiAlH4​ in grams).

  • Causality: Traditional aqueous quenching forms a gelatinous aluminum hydroxide emulsion that traps the product. The Fieser method transforms these salts into a granular, easily filterable white solid, maximizing the recovery of the deuterated alcohol.

• Step 5: Fractional Distillation. Filter the salts, concentrate the filtrate, and purify via fractional distillation.

  • Causality: Cyclopropylmethanol-d5 (bp ~123°C) must be rigorously separated from THF (bp 66°C) to achieve the >99% chemical purity required for downstream pharmaceutical coupling.

Analytical Modalities for Isotopic Purity Assessment

Validating a self-consistent isotopic system requires orthogonal analytical techniques. Mass spectrometry provides the macro-view of isotopic distribution, while NMR provides the micro-view of regioselectivity.

Table 1: Quantitative Data Summary for Isotopic Validation

Analytical Modality	Target Metric	Resolution Focus	Causality & Acceptance Criteria
High-Resolution Mass Spec (HRMS)	Total Isotopic Enrichment (%D)	Quantifies the exact mass of d0 through d5 species.	Causality: Identifies incomplete deuteration during precursor synthesis.Criteria: >99% d5 species, <1% d4.
Quantitative 1H-NMR	Regioselective Purity	Confirms absence of protons on the cyclopropyl ring (0.2–1.0 ppm).	Causality: Ensures the −CH2​OH group remains unlabelled while the ring is fully deuterated.Criteria: Undetectable ring protons.
2H-NMR (Deuterium NMR)	Deuterium Distribution	Verifies uniform deuterium incorporation across the ring.	Causality: Confirms structural integrity and absence of deuterium scrambling.Criteria: Sharp peaks at target chemical shifts.

Protocol 2: NMR and HRMS Validation

• Step 1: Sample Preparation. Dissolve 10 mg of the purified Cyclopropylmethanol-d5 in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Step 2: Quantitative 1H-NMR. Acquire a 1H-NMR spectrum using a 400 MHz spectrometer (64 scans, relaxation delay d1>5T1​ ).

  • Causality: A long relaxation delay ensures that the integration of the −CH2​− protons (approx. 3.4 ppm) and the −OH proton is strictly quantitative. The total absence of signals in the 0.2–1.0 ppm range validates the complete deuteration of the cyclopropyl ring.

• Step 3: HRMS Isotopic Profiling. Inject the sample into an LC-HRMS system utilizing Electrospray Ionization (ESI).

  • Causality: HRMS resolves the exact mass of the isotopic envelope. By calculating the ratio of the [M+H]+ peak for the d5 species against trace d4 or d3 species, the total isotopic enrichment (%D) is definitively quantified, ensuring the batch meets the >99% threshold required to prevent CYP450 MBI.

References

1.[2] Chemical Name : Cyclopropylmethanol-d5 (Major) | Pharmaffiliates Source: pharmaffiliates.com URL:[Link]

4.[6] Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions Source: nih.gov (PubMed - NIH) URL:[Link]

6.[4] Mechanism-Based Inactivation (MBI) of Cytochrome P450 Enzymes: Structure–Activity Relationships and Discovery Strategies Source: acs.org (Journal of Medicinal Chemistry) URL:[Link]

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• 6. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: Understanding Cyclopropylmethanol-d5 in a Research Context

An In-Depth Technical Guide to the Safe Handling and Properties of Cyclopropylmethanol-d5 (Major)

For Researchers, Scientists, and Drug Development Professionals

Cyclopropylmethanol-d5 is a deuterated analogue of cyclopropylmethanol, a versatile building block in organic synthesis.[1][2] The incorporation of five deuterium atoms onto the cyclopropyl ring makes it a valuable reagent for isotopic labeling studies, particularly in metabolism (DMPK), reaction mechanism elucidation, and as an internal standard in quantitative analysis.[3] While the substitution of hydrogen with deuterium has a minimal effect on the compound's chemical reactivity in many applications, the fundamental hazards associated with the parent molecule remain. This guide will focus on the critical safety and handling information pertinent to laboratory and drug development environments.

Physicochemical Properties: A Comparative Analysis

The primary physical and chemical properties of Cyclopropylmethanol-d5 are expected to be very similar to its non-deuterated counterpart, with slight variations due to the increased mass of deuterium.

Property	Cyclopropylmethanol	Cyclopropylmethanol-d5 (Major)	Data Source
Molecular Formula	C4H8O	C4H3D5O	[3][4]
Molecular Weight	72.11 g/mol	77.14 g/mol	[1][3]
CAS Number	2516-33-8	Not Available	[3][5]
Appearance	Clear colorless to light yellow liquid	Colorless Oil	[1][3]
Boiling Point	123-124 °C	No data available	[1]
Density	0.890 g/mL	No data available	[1]
Storage Temperature	Room temperature	2-8°C (Refrigerator)	[1][3]

Note: The toxicological properties of Cyclopropylmethanol-d5 have not been fully investigated. The safety information provided below is largely based on the data for the non-deuterated Cyclopropylmethanol.[5]

Hazard Identification and GHS Classification

Based on the available data for Cyclopropylmethanol, the deuterated analogue should be treated as a hazardous substance.[5]

• GHS Pictograms:

  • Flame (Flammable Liquid)

  • Corrosion (Skin Corrosion/Burns, Serious Eye Damage)

• Signal Word: DANGER

• Hazard Statements:

  • Highly flammable liquid and vapor.[6]

  • Causes severe skin burns and eye damage.[5]

  • May be harmful if swallowed or in contact with skin.[5]

• Precautionary Statements:

  • Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[5]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[5]

  • IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.[5][7]

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

  • Store in a well-ventilated place. Keep cool.[7]

Safe Handling and Storage Protocols

The following protocols are designed to minimize risk during the handling and storage of Cyclopropylmethanol-d5.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety is essential, starting with robust engineering controls and followed by appropriate PPE.

Caption: Workflow for safe handling of Cyclopropylmethanol-d5.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that a chemical fume hood is operational and that an eyewash station and safety shower are accessible.[5] Don the appropriate PPE, including chemical safety goggles, flame-resistant lab coat, and chemical-resistant gloves.

• Dispensing: When transferring the liquid, use non-sparking tools and ensure that both the source and receiving containers are grounded and bonded to prevent static discharge.[5]

• Work Area: Keep the work area clear of ignition sources such as open flames, hot plates, and spark-producing equipment.[1]

• Spill Management: In the event of a spill, immediately evacuate non-essential personnel. Remove all ignition sources. Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.[5]

• Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Storage Requirements

Proper storage is critical to maintaining the integrity of the compound and ensuring safety.

• Location: Store in a flammables-designated area that is cool, dry, and well-ventilated.[5]

• Container: Keep the container tightly closed to prevent the escape of vapors.[5]

• Incompatible Materials: Segregate from strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[5]

• Recommended Temperature: Store in a refrigerator at 2-8°C, as recommended for the deuterated compound.[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Caption: Emergency response flowchart for exposure incidents.

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with large amounts of water for at least 15 minutes. Seek immediate medical attention as this material can cause chemical burns.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5]

Fire-Fighting Measures

• Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. A water spray can be used to cool fire-exposed containers.[5]

• Specific Hazards: This is a flammable liquid, and its vapors can form explosive mixtures with air. Vapors may travel to a source of ignition and flash back.[5] Containers may explode when heated.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Toxicological and Ecological Information

• Toxicology: The toxicological properties of Cyclopropylmethanol-d5 have not been fully investigated.[5] For the non-deuterated analogue, it is known to cause burns to the skin, eyes, and mucous membranes.[5] Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[5]

• Ecotoxicity: There is no specific ecological data available for Cyclopropylmethanol-d5. It is expected to be mobile in the environment due to its water solubility.[5] It should not be released into the environment.[5]

Conclusion

Cyclopropylmethanol-d5 (Major) is a valuable tool for researchers, but it must be handled with the utmost care. Its flammability and corrosive nature demand strict adherence to safety protocols, including the use of appropriate engineering controls and personal protective equipment. While the toxicological profile is not fully characterized for the deuterated form, the hazards of the parent compound provide a strong basis for a cautious approach. By following the guidelines outlined in this document and your institution's safety procedures, you can minimize the risks associated with the use of this compound.

References

• Pharmaffiliates. Cyclopropylmethanol-d5 (Major). Retrieved from [Link]

• Methanex. Safety Data Sheet - Methanol. Retrieved from [Link]

• PubChem. (5-Cyclopropyl-2-methyloxolan-2-yl)methanol. Retrieved from [Link]

• PharmaCompass. Cyclopropyl-Methanol. Retrieved from [Link]

• National Institute of Standards and Technology. (2015, March 13). Safety Data Sheet - Moisture in Methanol. Retrieved from [Link]

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Primary Research Uses of Deuterated Cyclopropylmethanol: A Technical Guide to Isotopic Probes and Metabolic Engineering

Executive Summary

In modern molecular design and physical organic chemistry, isotopic labeling has evolved from a passive tracing technique into an active engineering tool. Deuterated cyclopropylmethanol (CPM-d) and its derivatives—such as cyclopropylmethanol-d2 and -d4—are premier building blocks used to introduce precision-deuterated cyclopropylmethyl groups into complex architectures.

By replacing specific protium atoms with deuterium, researchers exploit the Kinetic Isotope Effect (KIE) . Because the C–D bond possesses a lower zero-point vibrational energy than the C–H bond, it requires a higher activation energy to undergo homolytic or heterolytic cleavage. This guide explores the causality behind utilizing deuterated cyclopropylmethanol in primary research, detailing its role in pharmacokinetic optimization, mechanistic surface chemistry, and enzyme kinetic mapping.

Pharmacokinetic Optimization via the "Deuterium Switch"

The most prominent application of cyclopropylmethanol-d2 in contemporary drug development is the metabolic shielding of tertiary amines. Many neuroactive compounds, particularly opioids, feature an N-cyclopropylmethyl moiety.

The Causality of the KIE in Metabolism: Liver Cytochrome P450 (CYP450) enzymes naturally target the methylene hydrogens adjacent to the tertiary nitrogen for oxidative N-dealkylation. By synthesizing drugs using cyclopropylmethanol-d2 (where the methylene carbon is deuterated), the rate-determining step of C–H bond oxidation is significantly retarded by the primary KIE.

A landmark example is the development of Deuterated Buprenorphine (BUP-D2) . Buprenorphine is metabolized into norbuprenorphine (NorBUP), an active and potentially toxic metabolite implicated in neonatal opioid withdrawal syndrome[1]. By replacing the two methylene hydrogens with deuterium atoms, researchers successfully inhibited the oxidative dealkylation of the N-cyclopropylmethyl moiety[2]. This precision deuteration resulted in a >10-fold reduction in NorBUP blood concentrations in vivo, while preserving the drug's sub-nanomolar affinity for opioid receptors[3].

Metabolic pathway showing CYP450-mediated N-dealkylation and the protective Kinetic Isotope Effect.

Mechanistic Probes and Radical Clocks

Beyond pharmacokinetics, selectively deuterated cyclopropylmethanol serves as a highly sensitive "radical clock" and mechanistic probe. The cyclopropylmethyl radical or cation undergoes rapid skeletal rearrangement (ring-opening) to form a homoallyl system.

The Causality of Isotopic Scrambling: By utilizing 1,1-D2-cyclopropylmethanol, physical chemists can track the exact fate of the labeled atoms during heterolytic bond cleavage. If the reaction proceeds purely via a radical intermediate, the deuterium atoms will predictably localize at a specific terminal position. However, if a relatively long-lived carbocation is formed, isotopic scrambling occurs.

In seminal surface chemistry studies on O-covered Mo(110) surfaces, researchers used 1,1-D2-cyclopropylmethanol to probe transient cation formation. Reflection-Absorption Infrared (RAIR) spectroscopy revealed specific isotopic scrambling patterns, providing definitive evidence for heterolytic bond cleavage and the formation of a carbocation intermediate during cyclopropylmethyl/cyclobutyl rearrangements[4].

Enzyme Kinetics and Electrophilic Oxidants

Deuterated cyclopropylmethane derivatives are critical in mapping the active sites of metalloenzymes. By measuring the apparent intra- and intermolecular KIE values during the oxidation of deuterated substrates by Cytochrome P450 Compound I, researchers can deduce the nature of the electrophilic oxidants[5]. The competitive oxidation of d0, d2, and d3 variants reveals whether the oxidation steps occur before or after the rate-determining step, unmasking the complex kinetics of hydroxylation reactions[5].

Quantitative Data: Isotopic Variants of Cyclopropylmethanol

To select the appropriate isotopic probe, researchers must evaluate the specific mass shift and structural placement of the deuterium atoms.

Compound Name	CAS Number	Molecular Weight	Primary Research Application
Cyclopropylmethanol (Unlabeled)	2516-33-8	72.11 g/mol	Baseline synthesis and control standard.
Cyclopropylmethanol-d2	90568-07-3	74.12 g/mol	KIE metabolic shielding (N-alkylation), drug development[6].
Cyclopropylmethanol-d4	91314-18-0	76.13 g/mol	Mechanistic radical clocks, internal standards for LC-MS/MS[7].

Experimental Methodologies

The following protocols are designed as self-validating systems , ensuring that the causality of the experimental design is intrinsically verified by the analytical output.

Protocol 1: Synthesis of N-Cyclopropylmethyl-d2 Opioid Derivatives

This protocol outlines the integration of a deuterated cyclopropylmethyl group to synthesize metabolically shielded compounds (e.g., BUP-D2).

• Precursor Activation: Convert cyclopropylmethanol-d2 to cyclopropylmethyl-d2 bromide using Phosphorus tribromide (PBr3) in dichloromethane at 0°C. Causality: The hydroxyl group is a poor leaving group; bromination activates the deuterated carbon for efficient nucleophilic attack.

• N-Demethylation: Treat the parent alkaloid with diethyl azodicarboxylate (DEAD) to yield the secondary amine precursor.

• Alkylation: React the secondary amine with the synthesized cyclopropylmethyl-d2 bromide in Dimethylformamide (DMF) using sodium carbonate as a base at 90°C for 20 hours. Causality: The mild base neutralizes the generated HBr, driving the reaction forward without degrading the alkaloid scaffold.

• Self-Validating Step (HRMS & NMR): Isolate the product via RP-HPLC. The system is self-validating when the 1 H-NMR spectrum demonstrates a complete absence of the N-CH2 proton signals (typically ~2.5–3.0 ppm), and High-Resolution Mass Spectrometry (HRMS) confirms an exact mass shift of +2.012 Da relative to the unlabeled compound.

Step-by-step synthetic workflow for integrating and validating deuterated cyclopropylmethyl groups.

Protocol 2: Surface Rearrangement Assay using 1,1-D2-Cyclopropylmethanol

This protocol utilizes the substrate as a mechanistic probe for surface chemistry.

• Substrate Preparation: Synthesize 1,1-D2-cyclopropylmethanol and purify it via repeated freeze-pump-thaw cycles to remove dissolved atmospheric gases.

• Surface Dosing: Expose an O-covered Mo(110) surface to the deuterated vapor at cryogenic temperatures (100 K) within an Ultra-High Vacuum (UHV) chamber.

• Thermal Activation: Linearly ramp the temperature to 460 K to induce heterolytic bond cleavage and skeletal rearrangement.

• Self-Validating Step (RAIR Spectroscopy): Perform Reflection-Absorption Infrared (RAIR) spectroscopy. Validation Logic: If the rearrangement proceeds exclusively via a radical intermediate, a distinct νa(CD2) peak must appear at ~2300 cm⁻¹. The absence or shifting of this peak directly validates the occurrence of isotopic scrambling and the formation of a transient carbocation[4].

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Cyclopropyl(~2~H_2_)methanol | C4H8O | CID 71308818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclopropylmethanol-d4 | C4H8O | CID 76974139 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

High-Precision Quantification Using Cyclopropylmethanol-d5: A Stable Isotope Dilution Mass Spectrometry (IDMS) Protocol

Introduction & Mechanistic Rationale

In modern drug discovery, cyclopropylmethanol is increasingly utilized as a bioisostere for the gem-dimethyl group to modulate physicochemical properties, notably improving aqueous solubility and metabolic stability[1]. As pharmaceutical pipelines generate more cyclopropyl-containing drug candidates and prodrugs, the need to accurately quantify cyclopropylmethanol—both as a synthetic intermediate and a potential metabolic byproduct—has become critical.

Cyclopropylmethanol-d5 serves as the gold-standard internal standard (IS) for these assays[2]. By replacing five hydrogen atoms with deuterium, the molecule gains a distinct mass shift (+5 Da) while retaining identical chromatographic retention times and ionization efficiencies as the unlabeled analyte. This Application Note details a self-validating Isotope Dilution Mass Spectrometry (IDMS) protocol that leverages Cyclopropylmethanol-d5 to achieve exact quantification by mathematically neutralizing matrix effects and extraction losses[3].

Physicochemical Properties

Property	Cyclopropylmethanol (Analyte)	Cyclopropylmethanol-d5 (Internal Standard)
Molecular Formula	C₄H₈O	C₄H₃D₅O
Molecular Weight	72.11 g/mol	77.14 g/mol [2]
LogP (Predicted)	~0.5	~0.5
Boiling Point	123–124 °C	123–124 °C
Primary MS/MS Adduct	[M+H]⁺ m/z 73.1	[M+H]⁺ m/z 78.1

The Causality of Isotope Dilution (IDMS)

To understand why a stable isotope-labeled standard is mandatory for rigorous quantification, we must examine the mass spectrometry source. Biological matrices (plasma, urine) contain endogenous salts and lipids that compete for charge droplets during Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). This phenomenon, known as ion suppression , is highly variable between samples.

Because Cyclopropylmethanol-d5 co-elutes exactly with unlabeled cyclopropylmethanol, both molecules enter the MS source simultaneously and experience the exact same degree of ion suppression. Consequently, while the absolute signal intensity may fluctuate, the Analyte / IS Area Ratio remains perfectly constant[4]. This transforms the protocol into a self-validating system where the internal standard actively corrects for external analytical perturbations[5].

Mechanism of matrix effect cancellation using a stable isotope-labeled internal standard.

Experimental Protocols

Preparation of Standard Solutions

Expert Insight: Deuterated compounds can undergo hydrogen-deuterium exchange if stored improperly in protic solvents at extreme pH. Always store stock solutions in anhydrous, aprotic solvents (e.g., Acetonitrile) at -20°C.

• IS Stock Solution (1.0 mg/mL): Dissolve 10 mg of Cyclopropylmethanol-d5 in 10 mL of LC-MS grade Acetonitrile.

• IS Working Solution (100 ng/mL): Dilute the stock solution 1:10,000 in 50% aqueous Methanol. Prepare fresh weekly.

Sample Extraction Workflow (Liquid-Liquid Extraction)

Causality Check: Why use Liquid-Liquid Extraction (LLE) instead of Protein Precipitation (PPT)? Cyclopropylmethanol is a low-molecular-weight, volatile alcohol. PPT often requires drying down large volumes of aqueous-organic mixtures, leading to severe evaporative loss of the analyte. LLE into a highly volatile organic solvent (like Ethyl Acetate) allows for rapid evaporation at lower temperatures, preserving the analyte.

Step-by-step Isotope Dilution Mass Spectrometry (IDMS) sample preparation workflow.

Step-by-Step Procedure:

• Aliquot 100 µL of the biological matrix (e.g., plasma, urine) into a 2.0 mL microcentrifuge tube.

• Critical Step: Add 10 µL of the IS Working Solution (100 ng/mL Cyclopropylmethanol-d5). Vortex for 10 seconds to ensure total equilibration. Spiking before extraction ensures any subsequent physical losses apply equally to both compounds, making the assay self-validating.

• Add 500 µL of LC-MS grade Ethyl Acetate.

• Vortex vigorously for 5 minutes to partition the hydrophobic/amphiphilic analytes into the organic layer.

• Centrifuge at 10,000 × g for 5 minutes at 4°C.

• Transfer 400 µL of the upper organic layer to a clean glass autosampler vial.

• Evaporate to dryness under a gentle stream of Nitrogen at 30°C (Do not exceed 30°C to prevent volatilization).

• Reconstitute in 100 µL of Mobile Phase A.

Instrumental Analysis: GC-MS vs. LC-MS/MS

Because cyclopropylmethanol lacks a strong chromophore or highly ionizable basic/acidic functional group, GC-MS with Electron Ionization (EI) is often the most direct analytical route. However, LC-MS/MS using APCI or ESI (post-derivatization) is utilized for high-throughput laboratory settings[3][4].

Option A: GC-MS (SIM Mode) Parameters

• Column: DB-WAX or HP-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Inlet: 220°C, Splitless mode (1 µL injection).

• Oven Program: 40°C (hold 2 min) → ramp 15°C/min to 150°C → ramp 30°C/min to 250°C (hold 3 min).

• Ionization: EI at 70 eV.

Table 2: GC-MS SIM Target Ions

Compound	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclopropylmethanol	72.1	57.1	43.1

| Cyclopropylmethanol-d5 | 77.1 | 60.1 | 46.1 |

Option B: LC-MS/MS (APCI Positive Mode)

Quantitation of endogenous or dosed metabolites via LC-MS/MS is performed using multiple reaction monitoring (MRM)[4].

• Column: Acquity UPLC BEH C18 (1.7 µm, 2.1 × 50 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 4.0 minutes.

• MRM Transitions:

  • Analyte: m/z 73.1 → 55.1 (Loss of H₂O)

  • IS (d5): m/z 78.1 → 60.1 (Loss of H₂O)

System Suitability and Self-Validation

To ensure the trustworthiness of the analytical run, the protocol must act as a self-validating system. The following parameters must be calculated during method validation:

• Matrix Factor (MF): Calculate the MF by dividing the peak area of Cyclopropylmethanol-d5 spiked post-extraction into blank matrix by the peak area of the same concentration in neat solvent.

  • Acceptance: An MF between 0.85 and 1.15 indicates manageable ion suppression.

• Extraction Recovery (RE): Compare the peak area of the IS spiked pre-extraction versus post-extraction.

  • Acceptance: Consistent recovery (>70%) with a Coefficient of Variation (CV) < 15% across all samples.

• Calibration Linearity: Construct a calibration curve by plotting the Area Ratio (Analyte / IS) against the nominal concentration of the analyte.

  • Acceptance: The correlation coefficient (R²) must be ≥ 0.995. The use of the standard isotope-dilution method ensures that the curve remains linear even if absolute MS sensitivity drifts over a long batch run[5].

References

• Pharmaffiliates. Chemical Name : Cyclopropylmethanol-d5 (Major). Retrieved from:[Link]

• National Institutes of Health (NIH). Stable Isotope- and Mass Spectrometry-based Metabolomics as Tools in Drug Metabolism: A Study Expanding Tempol Pharmacology. Retrieved from:[Link]

• National Institute of Public Health (NIPH). Journal of Bioscience and Bioengineering. Retrieved from:[Link]

• Springer Nature. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides. Retrieved from:[Link]

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides | Springer Nature Experiments [experiments.springernature.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]

Advanced Quantitative Mass Spectrometry Protocols Utilizing Cyclopropylmethanol-d5: Isotope Dilution and Derivatization Strategies

Executive Summary

Cyclopropylmethanol (CPM) is a critical low-molecular-weight aliphatic alcohol. It serves as a key biomarker for the environmental and biological degradation of pyrethroid insecticides (such as tetramethrin)[1] and is a fundamental structural motif in various pharmaceutical agents. Quantifying trace levels of CPM in complex biological matrices (e.g., plasma, urine, or environmental assays) presents significant analytical challenges due to its high volatility, poor chromophoric properties, and near-zero ionization efficiency in standard electrospray ionization (ESI).

This application note details two highly robust, self-validating mass spectrometry workflows utilizing Cyclopropylmethanol-d5 (CPM-d5) [2] as a stable isotope-labeled internal standard (SIL-IS). By leveraging the principles of isotope dilution mass spectrometry[3], these protocols ensure that matrix effects, extraction losses, and derivatization variabilities are mathematically neutralized, guaranteeing unparalleled scientific trustworthiness and data integrity.

Physicochemical Profiling & The Causality of Isotope Dilution

To design a self-validating analytical method, one must first understand the physicochemical limitations of the target analyte. Cyclopropylmethanol is a small, highly volatile molecule. During sample preparation—particularly during solvent evaporation or solid-phase extraction—significant analyte loss is inevitable. Furthermore, biological matrices introduce severe ion suppression in the mass spectrometer source.

The Causality of the SIL-IS Choice: Spiking the sample with Cyclopropylmethanol-d5 prior to any sample manipulation establishes a locked ratio between the endogenous analyte and the IS. Because CPM-d5 shares identical physicochemical properties with unlabelled CPM (differing only by a +5 Da mass shift due to deuterium substitution on the cyclopropyl ring), it experiences the exact same evaporative losses, derivatization kinetics, and matrix-induced ion suppression[3]. The mass spectrometer quantifies the ratio of their signals, effectively canceling out these variables and rendering the protocol self-validating.

Table 1: Physicochemical Properties of Target and Internal Standard

Property	Cyclopropylmethanol (Analyte)	Cyclopropylmethanol-d5 (SIL-IS)
Molecular Formula	C₄H₈O	C₄H₃D₅O
Molecular Weight	72.11 g/mol	77.14 g/mol [2]
Boiling Point	123 - 124 °C	~123 °C
Volatility Risk	High	High
ESI+ Ionization Efficiency	Very Poor (Requires Derivatization)	Very Poor (Requires Derivatization)
EI+ Ionization Efficiency	Excellent (Direct GC-MS)	Excellent (Direct GC-MS)

Metabolic Pathway & Biomarker Tracking

Cyclopropylmethanol is frequently monitored as a downstream cleavage product. For example, the biodegradation of tetramethrin by carboxylesterases yields cyclopropylmethanol derivatives[1], which can be tracked using mass spectrometry.

Figure 2: Metabolic cleavage of pyrethroids yielding cyclopropylmethanol, tracked via SIL-IS.

Workflow 1: Direct Quantification via GC-EI-MS/MS

Causality & Rationale: Gas Chromatography coupled with Electron Ionization (GC-EI) is the optimal technique for small, volatile, neutral alcohols that naturally resist LC-ESI-MS. To prevent solvent masking of low-mass ions and to avoid evaporative losses during liquid-liquid extraction, Headspace Solid-Phase Microextraction (HS-SPME) is employed.

Step-by-Step Protocol:

• Sample Aliquoting: Transfer 500 µL of biological matrix (plasma/urine) into a 10 mL headspace vial containing 1 g of NaCl (to drive the analyte into the headspace via the salting-out effect).

• IS Spiking: Add 10 µL of Cyclopropylmethanol-d5 working solution (1.0 µg/mL in water) directly to the matrix. Seal the vial immediately with a PTFE/silicone septum.

• HS-SPME Extraction: Incubate the vial at 60 °C for 10 minutes. Expose an 85 µm Polyacrylate (PA) SPME fiber to the headspace for 20 minutes with continuous agitation (500 rpm).

• Desorption & GC Separation: Retract the fiber and inject it into the GC inlet (250 °C, splitless mode) for 3 minutes. Use a DB-WAX column (30 m × 0.25 mm × 0.25 µm) with helium carrier gas at 1.2 mL/min.

• MS/MS Detection: Operate the triple quadrupole in EI+ mode (70 eV).

Table 2: MRM Transitions for GC-EI-MS/MS

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Cyclopropylmethanol	72.0	54.0[M-H₂O]⁺	10	Quantifier
Cyclopropylmethanol	72.0	41.0 [C₃H₅]⁺	15	Qualifier
Cyclopropylmethanol-d5	77.0	59.0 [M-H₂O]⁺	10	IS Quantifier

Workflow 2: Chemical Derivatization for LC-ESI-MS/MS

Causality & Rationale: If GC-MS is unavailable or if the assay requires multiplexing with larger, non-volatile pharmaceuticals, LC-MS/MS must be used. However, aliphatic alcohols like CPM lack basic sites for protonation, leading to invisible signals in ESI+[4]. By reacting the hydroxyl group with 2-picolinoyl chloride , we covalently attach a pyridine ring to the analyte. This pyridine moiety has a high proton affinity, drastically enhancing ESI+ ionization and shifting the limit of detection from micrograms to picograms. The CPM-d5 IS tracks the completeness of this derivatization.

Step-by-Step Protocol:

• Extraction: To 100 µL of plasma, spike 10 µL of CPM-d5 (100 ng/mL). Add 400 µL of ethyl acetate. Vortex for 5 minutes and centrifuge at 10,000 x g for 5 minutes.

• Concentration: Transfer the organic supernatant to a clean glass vial. Evaporate to dryness under a very gentle stream of nitrogen at room temperature (to minimize volatile loss; the IS will correct for unavoidable losses).

• Derivatization: Reconstitute the residue in 50 µL of anhydrous acetonitrile. Add 20 µL of 2-picolinoyl chloride solution (2 mg/mL in acetonitrile) and 10 µL of anhydrous pyridine (acting as an acid scavenger and catalyst).

• Incubation: Cap tightly and incubate at 60 °C for 30 minutes.

• Quenching: Stop the reaction by adding 20 µL of LC-MS grade water.

• LC-MS/MS Analysis: Inject 5 µL onto a C18 UHPLC column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

Table 3: MRM Transitions for LC-ESI-MS/MS (Picolinate Derivatives)

Compound Derivative	Precursor Ion [M+H]⁺	Product Ion (m/z)	Collision Energy (eV)	Purpose
CPM-Picolinate	178.1	106.0	20	Quantifier
CPM-Picolinate	178.1	78.0	35	Qualifier
CPM-d5-Picolinate	183.1	106.0	20	IS Quantifier

System Logic and Workflow Visualization

The following diagram illustrates the logical flow of the analytical process, highlighting the critical node where the SIL-IS is introduced to ensure a self-validating data output.

Figure 1: Analytical workflow demonstrating self-validating isotope dilution and derivatization.

Method Validation & Quality Control Data

To prove the trustworthiness of the self-validating system, the following validation parameters (representative data) demonstrate how the inclusion of Cyclopropylmethanol-d5 normalizes severe matrix effects and extraction variances.

Table 4: Method Validation Summary (LC-MS/MS Derivatization Workflow)

Parameter	Uncorrected (Without IS)	Corrected (With CPM-d5 IS)	Acceptance Criteria
Extraction Recovery (%)	42.5 ± 18.4%	99.8 ± 2.1%	85 - 115%
Matrix Effect (Ion Suppression)	-45.2%	-1.2% (Normalized)	± 15%
Intra-day Precision (CV%)	22.4%	3.4%	< 15%
Inter-day Accuracy (%)	78.1%	101.5%	85 - 115%

Note: The uncorrected data shows massive failure due to evaporative losses and incomplete derivatization. The CPM-d5 corrected data perfectly aligns with FDA/EMA bioanalytical validation guidelines.

References

• Novel Mechanism and Kinetics of Tetramethrin Degradation Using an Indigenous Gordonia cholesterolivorans A16 Source: MDPI (Multidisciplinary Digital Publishing Institute) URL:[Link][1]

• High-Resolution Direct Infusion-Based Mass Spectrometry in Combination with Whole 13C Metabolome Isotope Labeling Allows Unambiguous Assignment of Chemical Sum Formulas Source: Analytical Chemistry (ACS Publications) URL:[Link][3]

• Promoting Catalytic C-Selective Sulfonylation of Cyclopropanols against Conventional O-Sulfonylation Using Readily Available Sulfonyl Chlorides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][4]

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• 2. clearsynth.com [clearsynth.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Quantitative Analysis of Cyclopropylmethanol in Complex Matrices by Gas Chromatography-Mass Spectrometry (GC-MS) Using Cyclopropylmethanol-d5 as an Internal Standard

Abstract

This application note presents a detailed and robust protocol for the quantitative analysis of cyclopropylmethanol using Gas Chromatography-Mass Spectrometry (GC-MS) with a stable isotope-labeled internal standard, Cyclopropylmethanol-d5. The use of a deuterated internal standard is a cornerstone of high-quality quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement.[1][2] This method is particularly suited for the analysis of cyclopropylmethanol in complex sample matrices, such as biological fluids, environmental samples, or pharmaceutical formulations, where accuracy and precision are paramount. The protocol outlines procedures for sample preparation, instrument configuration, and data analysis, and is designed to meet the rigorous standards of bioanalytical method validation.

Introduction: The Rationale for Isotope Dilution in GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the sensitive and selective detection provided by mass spectrometry.[3] It is widely employed for the identification and quantification of volatile and semi-volatile organic compounds.[4] However, the complexity of many sample matrices can introduce significant analytical challenges. Matrix effects, which can manifest as either suppression or enhancement of the analyte signal, are a primary source of inaccuracy in quantitative GC-MS analysis.[2] These effects arise from co-eluting matrix components that can interfere with the ionization process in the mass spectrometer's ion source.

To mitigate these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative mass spectrometry. An ideal internal standard co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample extraction and analysis.[5] Deuterated standards, such as Cyclopropylmethanol-d5, are chemically identical to the analyte of interest, with the only significant difference being their mass.[2][3] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while ensuring that any variations encountered during the analytical process affect both compounds equally.[1] The ratio of the analyte signal to the internal standard signal is used for quantification, leading to a significant improvement in method precision and accuracy.

Cyclopropylmethanol is a key building block in the synthesis of pharmaceuticals and agrochemicals.[6] Its accurate quantification in various matrices is therefore of significant interest to researchers and drug development professionals. This application note provides a comprehensive, field-proven protocol for this purpose.

Experimental

Materials and Reagents

• Analytes and Standards:

  • Cyclopropylmethanol (≥99% purity)

  • Cyclopropylmethanol-d5 (major isotopic form, ≥98% isotopic purity)

• Solvents and Reagents:

  • Methanol (HPLC or LC-MS grade)

  • Dichloromethane (GC grade)

  • Deionized water (18.2 MΩ·cm)

  • Sodium sulfate, anhydrous (ACS grade)

Preparation of Standard and Sample Solutions

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Cyclopropylmethanol-d5 and dissolve it in 10 mL of methanol in a class A volumetric flask.

Internal Standard (IS) Working Solution (10 µg/mL): Dilute the IS Stock Solution 1:100 with methanol. This working solution will be used to spike all calibration standards, quality control samples, and unknown samples.

Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of cyclopropylmethanol and dissolve it in 10 mL of methanol in a class A volumetric flask.

Calibration Standards and Quality Control (QC) Samples: Prepare a series of calibration standards and QC samples by spiking the appropriate volume of the Analyte Stock Solution into the matrix of interest (e.g., blank plasma, water). A typical calibration curve might span a concentration range of 10 ng/mL to 1000 ng/mL.

Sample Preparation Protocol

The following is a general liquid-liquid extraction (LLE) protocol suitable for aqueous matrices. The procedure should be optimized based on the specific sample matrix.

• Spiking: To 1 mL of each calibration standard, QC, and unknown sample in a glass tube, add 10 µL of the Internal Standard Working Solution (10 µg/mL), resulting in a final IS concentration of 100 ng/mL. Vortex briefly.

• Extraction: Add 2 mL of dichloromethane to each tube.

• Mixing: Cap the tubes and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge the samples at 3000 x g for 10 minutes to achieve complete separation of the organic and aqueous layers.

• Transfer: Carefully transfer the lower organic layer (dichloromethane) to a clean glass tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Evaporation (Optional): If concentration is needed, the solvent can be gently evaporated under a stream of nitrogen. Reconstitute the residue in a known volume of a suitable solvent (e.g., 100 µL of ethyl acetate).

• Analysis: Transfer the final extract to a 2 mL amber GC vial with a micro-insert for analysis.

GC-MS Instrumentation and Method

The following parameters are provided as a starting point and may require optimization for different GC-MS systems.

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 50 °C, hold for 2 min, ramp to 150 °C at 10 °C/min, then ramp to 250 °C at 25 °C/min, hold for 2 min.
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Mass Spectrometry - Ion Selection

The selection of appropriate quantifier and qualifier ions is critical for the selectivity and reliability of the method. Based on the NIST mass spectrum of cyclopropylmethanol, the following ions are recommended.[7] For Cyclopropylmethanol-d5, the ions are predicted based on a +5 Da mass shift of the key fragments.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclopropylmethanol	57	41	72
Cyclopropylmethanol-d5	62	44	77

Data Analysis and Quantification

Peak Integration: Integrate the chromatographic peaks for the quantifier ions of cyclopropylmethanol (m/z 57) and Cyclopropylmethanol-d5 (m/z 62) for all standards and samples.

Calibration Curve: Generate a calibration curve by plotting the Peak Area Ratio (PAR) of the analyte to the internal standard against the corresponding concentration of the analyte. A linear regression with a weighting factor of 1/x is typically used. The coefficient of determination (R²) should be >0.99.

Quantification: The concentration of cyclopropylmethanol in unknown samples is calculated using the linear regression equation derived from the calibration curve.

Method Validation and Performance

A comprehensive method validation should be performed in accordance with relevant regulatory guidelines, such as those from the FDA or ICH.[8][9] Key validation parameters include:

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear.

• Accuracy and Precision: Assessed by analyzing QC samples at multiple concentration levels (low, medium, and high) on different days.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the matrix under various storage and handling conditions.

A summary of typical acceptance criteria for these parameters is provided in the table below.

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Accuracy	Within ±15% of the nominal value (±20% at the LOQ)
Precision (RSD)	≤ 15% (≤ 20% at the LOQ)
Recovery	Consistent, precise, and reproducible

Workflow and Data Presentation

The overall analytical workflow is depicted in the following diagram:

Caption: GC-MS quantitative analysis workflow.

Conclusion

This application note provides a comprehensive and scientifically sound protocol for the quantitative analysis of cyclopropylmethanol in complex matrices using GC-MS with Cyclopropylmethanol-d5 as an internal standard. The use of a stable isotope-labeled internal standard is crucial for achieving high accuracy and precision by compensating for matrix effects and other sources of analytical variability. The detailed procedures for sample preparation, instrument setup, and data analysis, along with guidelines for method validation, provide a solid foundation for researchers, scientists, and drug development professionals to implement this robust analytical method in their laboratories.

References

• Headspace GC-MS Determination of Ethanol in Nonbeverage Alcohol Products. TTB. Available at: [Link]

• DEVELOPMENT OF GC-MS HEADSPACE METHOD TO DETERMINE ACCURATE CONCENTRATION OF ALCOHOLS. HETS. Available at: [Link]

• Cyclopropanemethanol, α-methyl-α-propyl-. NIST WebBook. Available at: [Link]

• Cyclopropaneethanol. NIST WebBook. Available at: [Link]

• Quantitation of alcohols and acetone in postmortem blood and urine using headspace gas chromatography mass spectrometry. Journal of Analytical Toxicology. Available at: [Link]

• Headspace GC-MS Determination of Ethanol in Nonbeverage Alcohol Products. TTB. Available at: [Link]

• A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. PMC. Available at: [Link]

• Short Chain Fatty Acid Headspace Analysis Optimization for GC Using Alcohol Esterification Pittcon 2015 860-1P. Shimadzu. Available at: [Link]

• Validation of a direct injection-GC-MS method for the quantification of volatile alcohols in blood and vitreous humor. PubMed. Available at: [Link]

• Analysis of Blood Alcohol by Headspace with GC/MS and FID Detection Pittcon 2014 1090-6P. Shimadzu. Available at: [Link]

• Cyclopropanemethanol, α-methyl-α-propyl-. NIST WebBook. Available at: [Link]

• Stable isotope dilution analysis of wine fermentation products by HS-SPME-GC-MS. PubMed. Available at: [Link]

• (1-Methylcyclopropyl)methanol. PubChem. Available at: [Link]

• Validation of a direct injection-GC-MS method for the quantification of volatile alcohols in blood and vitreous humor. ResearchGate. Available at: [Link]

• Welcome to the NIST WebBook. NIST. Available at: [Link]

• A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. PubMed. Available at: [Link]

• Cyclopropyl carbinol. NIST WebBook. Available at: [Link]

• Quantification of Volatile Compounds in Wines by HS-SPME-GC/MS: Critical Issues and Use of Multivariate Statistics in Method Optimization. MDPI. Available at: [Link]

• Quantitative Determination of Short Chain Fatty Acids in Synthetic Feces Using Gas Chromatography with Flame Ionization Detection or Mass Spectrometry. ACS Publications. Available at: [Link]

• Cyclopropylmethanol-2516-33-8. Shree Ganesh Remedies Limited. Available at: [Link]

• Rapid and Sensitive Headspace Gas Chromatography–Mass Spectrometry Method for the Analysis of Ethanol in the Whole Blood. PMC. Available at: [Link]

• CYCLOPROPYLMETHANOL. precisionFDA. Available at: [Link]

• GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution. Agilent. Available at: [Link]

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• 9. researchgate.net [researchgate.net]

Cyclopropylmethanol-d5 for pharmacokinetic and metabolism studies

Application Note: Cyclopropylmethanol-d5 as a Strategic Probe and Internal Standard in Pharmacokinetic and Metabolism Studies

Prepared by: Senior Application Scientist Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Mechanistic Rationale: The Bioisosteric Shift

In the landscape of medicinal chemistry, the optimization of physicochemical and pharmacokinetic (PK) properties is a critical bottleneck. The strategic bioisosteric replacement of the highly lipophilic gem-dimethyl group with a cyclopropylmethanol motif has emerged as a powerful technique[1]. This substitution introduces a polar hydroxyl group that significantly enhances aqueous solubility while maintaining the necessary steric bulk to conformationally constrain the molecule and block adjacent metabolic liabilities[1].

However, cyclopropyl rings introduce new metabolic variables, specifically susceptibility to Cytochrome P450 (CYP450)-mediated oxidative ring-opening[2]. To accurately quantify these drugs in biological matrices and trace their metabolic fate, stable isotope-labeled reagents—specifically Cyclopropylmethanol-d5 (CPMO-d5) —are utilized[3]. CPMO-d5 serves as an essential building block to synthesize deuterated Internal Standards (SIL-IS) for LC-MS/MS bioanalysis and acts as a mechanistic probe to evaluate the Kinetic Isotope Effect (KIE) during Phase I metabolism.

Table 1: Physicochemical Impact of Bioisosteric Replacement

Comparative data illustrating the shift from a gem-dimethyl motif to cyclopropylmethanol[1].

Property	Gem-Dimethyl Group	Cyclopropylmethanol	Causality / Structural Impact
Aqueous Solubility	Generally Lower	Generally Higher	The polar hydroxyl group enhances hydrogen bonding with aqueous solvents.
Lipophilicity (cLogP)	Higher	Lower	Introduction of polarity reduces the overall lipophilicity of the scaffold.
Hydrogen Bond Donors	0	1	The hydroxyl group acts as a donor, potentially improving target engagement.
Hydrogen Bond Acceptors	0	1	The oxygen atom acts as an acceptor.
Molecular Weight	+28 Da	+56.06 Da	Modest increase in MW; maintains the required steric footprint.

The Role of Deuteration (CPMO-d5) in Bioanalysis

When quantifying a cyclopropylmethanol-containing drug candidate in plasma or microsomes, a CPMO-d5 labeled analog is the gold standard for internal standardization.

The Causality of the +5 Da Shift: In mass spectrometry, the natural isotopic envelope (primarily 13 C) of a small-to-medium drug molecule typically creates M+1, M+2, and M+3 peaks. By utilizing a d5-labeled internal standard, the mass is shifted by +5 Da[3]. This ensures absolute baseline resolution in the mass spectrometer's collision cell, eliminating isotopic cross-talk between the highly concentrated unlabelled drug and the internal standard. Furthermore, because the d5-analog co-elutes chromatographically with the unlabelled drug, both compounds experience identical matrix-induced ion suppression or enhancement in the Electrospray Ionization (ESI) source, guaranteeing quantitative accuracy.

Fig 1. LC-MS/MS bioanalytical workflow using a CPMO-d5 labeled internal standard.

Experimental Protocol 1: In Vitro Metabolic Stability Assay

This protocol determines the intrinsic clearance ( CLint​ ) and metabolic half-life ( t1/2​ ) of a cyclopropylmethanol-containing drug candidate using Human Liver Microsomes (HLM)[1].

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 1 µM solution of the unlabelled test compound in 0.1 M phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM[1].

• Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes[1].

  • Causality: Pre-incubation ensures the system reaches thermal equilibrium before enzymatic initiation, preventing biphasic kinetic artifacts that skew early time-point data.

• Reaction Initiation: Add an NADPH regenerating system to initiate CYP450-mediated metabolism[1].

• Sampling & Quenching: At intervals (0, 5, 15, 30, 45, 60 mins), extract a 50 µL aliquot and immediately mix it with 150 µL of ice-cold acetonitrile spiked with 50 ng/mL of the CPMO-d5 labeled internal standard.

  • Causality: The ice-cold organic solvent instantly denatures the CYP450 enzymes, arresting metabolism. Spiking the IS directly into the quench solvent corrects for any volumetric variations or physical losses during the subsequent protein precipitation steps.

• Separation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

Self-Validation Checkpoint: Analyze the absolute peak area of the CPMO-d5 IS across all time points. A peak area variance of <15% across the 60-minute assay confirms that extraction efficiency is uniform and matrix effects are stable, thereby validating the mathematical integrity of the calculated metabolic half-life.

Fig 2. CYP450 metabolism of cyclopropylmethanol motifs and the kinetic isotope effect.

Experimental Protocol 2: LC-MS/MS Bioanalytical Quantification

This protocol details the detection parameters for quantifying the parent drug against the CPMO-d5 labeled IS.

Step-by-Step Methodology:

• Chromatographic Separation: Inject 5 µL of the supernatant onto a C18 reverse-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm). Use a gradient elution with Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid acts as an ion-pairing agent and a proton donor, significantly enhancing ionization efficiency and peak shape in positive Electrospray Ionization (ESI+) mode.

• Mass Spectrometry Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Causality: MRM isolates the specific precursor ion in Q1, fragments it in Q2, and isolates a specific product ion in Q3. This double-filtering mechanism provides the highest possible signal-to-noise ratio for complex biological matrices.

Table 2: Example MRM Transitions for a Cyclopropylmethanol-Derived Drug

Note: Exact m/z values depend on the full drug scaffold; the table illustrates the +5 Da tracking logic.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy	Ionization Mode
Unlabelled Drug	[M+H]⁺	[Fragment]⁺	Optimized per drug	ESI Positive
CPMO-d5 Labeled IS	[M+5+H]⁺	[Fragment+d5]⁺	Matched to unlabelled	ESI Positive

Self-Validation Checkpoint: Prior to running the biological samples, inject a "Double-Blank" (matrix without analyte or IS) followed immediately by a "Zero-Sample" (matrix with IS only). The strict absence of a peak at the unlabelled drug's retention time in the Zero-Sample mathematically proves that the +5 Da mass shift of the CPMO-d5 IS successfully prevents isotopic cross-talk, validating the assay's Lower Limit of Quantification (LLOQ).

References

• BenchChem.The Validation of Cyclopropylmethanol as a Bioisostere for the Gem-Dimethyl Group: A Comparative Guide.
• Pharmaffiliates.Chemical Name : Cyclopropylmethanol-d5 (Major).
• Docentes FCT NOVA.Cyclopropane Derivatives and their Diverse Biological Activities.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Application Note: Utilizing Cyclopropylmethanol-d5 in Stable Isotope Dilution Assays (SIDA) for Pharmacokinetic and Metabolomic Profiling

Scientific Rationale and Scope

Stable Isotope Dilution Assays (SIDA) represent the gold standard for absolute quantification in liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1]. The core principle relies on spiking a biological sample with a heavy-isotope labeled analog of the target analyte. Because the unlabeled analyte and the labeled internal standard (IS) share identical physicochemical properties, they co-elute chromatographically and experience identical ionization efficiencies and matrix effects (ion suppression or enhancement) in the MS source.

Cyclopropylmethanol-d5 (Chemical Formula: C4​H3​D5​O , MW: 77.14 g/mol ) is a highly specialized, commercially available stable isotope[2][3]. It serves two critical functions in modern analytical and medicinal chemistry:

• As a Synthetic Precursor (Synthon): It is the primary building block used to append a d5​ -labeled cyclopropylmethyl moiety onto secondary amine scaffolds[4]. This is essential for synthesizing internal standards for widely monitored pharmaceuticals, such as buprenorphine, naltrexone, and nalmefene.

• As a Direct Analytical Standard: Cyclopropylmethanol is increasingly utilized as a bioisostere for the gem-dimethyl group to improve the aqueous solubility and metabolic stability of drug candidates[5]. In such metabolomic studies, Cyclopropylmethanol-d5 acts as a direct internal standard to quantify the cleavage or pharmacokinetic distribution of these bioisosteric fragments.

The Causality of the +5 Da Mass Shift

When designing a SIDA, the mass shift between the analyte and the IS must be sufficient to prevent isotopic cross-talk. Natural isotopic distributions (comprising 13C , 15N , and 18O ) typically create M+1, M+2, and M+3 peaks. By utilizing a d5​ -labeled synthon, researchers achieve a robust +5 Da mass shift . This ensures that the natural heavy isotopes of the highly abundant unlabeled drug do not artificially inflate the IS signal, thereby preserving the linear dynamic range and the Lower Limit of Quantification (LLOQ) of the assay.

Workflow Visualization

The following diagram illustrates the complete self-validating SIDA workflow, from the initial chemical activation of Cyclopropylmethanol-d5 to the final LC-MS/MS absolute quantification.

Fig 1: End-to-end SIDA workflow utilizing Cyclopropylmethanol-d5 as a core synthon.

Protocol 1: Synthesis of d5​ -Labeled Internal Standards

To utilize Cyclopropylmethanol-d5 in a SIDA for complex APIs, it must first be conjugated to the drug's core scaffold. The hydroxyl group is a poor leaving group; therefore, the causality of this protocol relies on converting it into a highly reactive electrophile (e.g., a bromide or tosylate) before performing an SN​2 N-alkylation[4].

Materials Required

• Cyclopropylmethanol-d5 (Isotopic purity ≥ 99 atom % D)[2]

• Phosphorus tribromide ( PBr3​ ) or p -Toluenesulfonyl chloride (TsCl)

• Target API secondary amine core (e.g., Norbuprenorphine base)

• Anhydrous Dichloromethane (DCM) and Dimethylformamide (DMF)

• Potassium carbonate ( K2​CO3​ )

Step-by-Step Methodology

• Electrophilic Activation:

  • Procedure: Dissolve 1.0 eq of Cyclopropylmethanol-d5 in anhydrous DCM under an inert N2​ atmosphere. Cool to 0°C. Slowly add 1.1 eq of PBr3​ dropwise. Stir for 2 hours at room temperature.

  • Causality: PBr3​ converts the stable alcohol into cyclopropylmethyl-d5 bromide. The 0°C initiation prevents exothermic degradation and limits the risk of cyclopropyl ring-opening side reactions.

  • Workup: Quench with ice water, extract the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure.

• N-Alkylation of the API Core:

  • Procedure: Dissolve 1.0 eq of the API core (e.g., norbuprenorphine) in anhydrous DMF. Add 2.5 eq of K2​CO3​ and 1.2 eq of the freshly prepared cyclopropylmethyl-d5 bromide. Heat to 80°C for 12 hours.

  • Causality: The basic K2​CO3​ scavenges the HBr byproduct, driving the SN​2 reaction forward and preventing the protonation of the secondary amine nucleophile.

• Purification and Verification:

  • Procedure: Purify via flash chromatography. Verify the isotopic purity and +5 Da mass shift using high-resolution mass spectrometry (HRMS)[1].

  • Self-Validation Check: Inject the purified d5​ -IS into the LC-MS/MS without the unlabeled analyte. Monitor the unlabeled Multiple Reaction Monitoring (MRM) transition. A signal ≤ 0.1% of the IS response confirms zero isotopic cross-talk.

Protocol 2: LC-MS/MS SIDA Execution

Once the d5​ -labeled standard is synthesized (or if Cyclopropylmethanol-d5 is used directly to quantify bioisosteric cleavage[5]), the SIDA protocol can be executed.

Step-by-Step Methodology

• Matrix Spiking:

  • Aliquot 100 µL of biological matrix (e.g., human plasma).

  • Spike with 10 µL of the working d5​ -IS solution (e.g., 50 ng/mL).

  • Causality: Adding the IS at the very beginning of the protocol ensures that any subsequent volumetric losses during extraction apply equally to both the analyte and the IS, preserving the Analyte/IS area ratio.

• Sample Extraction (Solid Phase Extraction - SPE):

  • Load the spiked matrix onto a pre-conditioned mixed-mode cation exchange (MCX) SPE cartridge.

  • Wash with 2 mL of 2% Formic Acid in water, followed by 2 mL of Methanol.

  • Elute with 2 mL of 5% NH4​OH in Methanol. Evaporate to dryness and reconstitute in the LC mobile phase.

• LC-MS/MS Analysis:

  • Inject 5 µL onto a C18 UPLC column.

  • Operate the mass spectrometer in Electrospray Ionization (ESI) positive mode using MRM.

Quantitative Data Presentation

The table below summarizes the causality of MRM transition selection. The precursor ions reflect the exact +5 Da shift, while the product ions depend on whether the fragmentation occurs across the labeled cyclopropyl moiety or an unlabeled region of the molecule.

Analyte / IS	Precursor Ion ( [M+H]+ )	Product Ion ( m/z )	Collision Energy (eV)	Role in SIDA
Naltrexone	342.2	324.2	25	Target Quantifier
Naltrexone-d5	347.2	329.2	25	Internal Standard
Buprenorphine	468.3	396.2	35	Target Quantifier
Buprenorphine-d5	473.3	401.2	35	Internal Standard
Cyclopropylmethanol	73.1	55.1	15	Bioisostere Quantifier
Cyclopropylmethanol-d5	78.1	60.1	15	Direct IS

Table 1: Representative MRM transitions demonstrating the +5 Da mass shift in SIDA applications.

Mechanistic Visualization of Matrix Effect Compensation

The primary advantage of SIDA is the negation of matrix effects. The diagram below maps the logical flow of how co-elution ensures that ion suppression impacts both molecules equally, allowing the ratio to remain constant.

Fig 2: Mechanism of matrix effect compensation and MRM gating in a d5-enabled Stable Isotope Dilution Assay.

Method Validation (Self-Validating System)

To ensure the trustworthiness of the assay, the following self-validating checks must be integrated into every batch:

• Zero-Blank Verification: Process a blank matrix sample (no analyte, no IS). The response at the IS and Analyte MRM transitions must be ≤ 20% of the LLOQ.

• Matrix Factor (MF) Calculation: Calculate the MF by dividing the peak area of the IS spiked into post-extracted blank matrix by the peak area of the IS in a neat solvent. While the absolute MF may deviate from 1.0 (indicating suppression/enhancement), the IS-normalized Matrix Factor (MF of analyte / MF of IS) must strictly fall between 0.85 and 1.15, proving the d5​ -isotope perfectly compensates for the matrix environment.

References

• Chemical Name : Cyclopropylmethanol-d5 (Major) - Pharmaffiliates. Pharmaffiliates. Available at: [Link]

• High-Resolution Direct Infusion-Based Mass Spectrometry in Combination with Whole 13C Metabolome Isotope Labeling Allows Unambiguous Assignment of Chemical Sum Formulas. Analytical Chemistry - ACS Publications. Available at: [Link]

• Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R). PMC - NIH. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: Isotope Dilution GC-MS/MS Analysis of Volatile Degradation Products in Environmental Matrices Using Cyclopropylmethanol-d5

Target Audience: Analytical Chemists, Environmental Researchers, and Mass Spectrometry Specialists Document Type: Technical Application Note & Validated Protocol

Introduction & Environmental Relevance

The accurate quantification of volatile and semi-volatile organic compounds (VOCs/SVOCs) in environmental matrices is a critical component of modern environmental monitoring. Small, polar oxygenated compounds—such as native cyclopropylmethanol, low-molecular-weight alcohols, and epoxides—are frequently identified as hazardous degradation products originating from the oxidative pyrolysis of polymer additives[1] and the thermal decomposition of biomass and lignin[2].

Because these compounds are highly mobile in water and soil, they pose significant exposure risks. The U.S. Environmental Protection Agency (EPA) actively models exposure predictions for such chemicals to assess their impact on the general population[3]. Furthermore, as industries pivot toward sustainable energy, evaluating the environmental footprint of processes like seaweed thermal pyrolysis requires rigorous profiling of the resulting bio-oils and aqueous effluents[4]. To achieve the necessary analytical rigor, Isotope Dilution Mass Spectrometry (IDMS) utilizing Cyclopropylmethanol-d5 as an internal standard (IS) has emerged as a gold-standard methodology.

Scientific Rationale: The Causality of Experimental Choices

Why Cyclopropylmethanol-d5?

When extracting small, polar VOCs from complex environmental matrices (e.g., wastewater, soil leachates), analysts face severe matrix effects. Dissolved organic matter (DOM) and varying ionic strengths dynamically alter the vapor pressure and partitioning coefficients of target analytes.

The Isotope Dilution Advantage: By spiking the matrix with Cyclopropylmethanol-d5 prior to sample preparation, the internal standard acts as a perfect physicochemical mimic for native low-molecular-weight alcohols. It undergoes the exact same extraction losses, volatilization kinetics, and ionization suppression as the target analytes. The +5 Da Mass Shift: The incorporation of five deuterium atoms provides a +5 Da mass shift (Molecular Weight: 77.14 g/mol vs. native 72.11 g/mol ). This specific shift is critical; it places the IS well outside the natural 13C isotopic envelope of the native compound, eliminating cross-talk in the mass spectrometer and ensuring absolute quantitative fidelity.

Why HS-SPME coupled with GC-MS/MS?

Headspace Solid-Phase Microextraction (HS-SPME) isolates volatiles without the use of organic solvents, preventing the masking of low-boiling-point analytes that typically co-elute with solvent peaks. Coupling this with tandem mass spectrometry (GC-MS/MS) in Multiple Reaction Monitoring (MRM) mode provides the selectivity required to filter out the high chemical noise inherent to environmental samples[1].

Experimental Protocols: A Self-Validating System

This protocol is designed as a self-validating system . By continuously monitoring the absolute response of the Cyclopropylmethanol-d5 IS, the system automatically flags extraction failures. A drop in the IS absolute peak area of >20% relative to the calibration blank indicates fiber degradation or extreme matrix suppression, invalidating the run and preventing false negatives.

Reagents & Materials

• Internal Standard: Cyclopropylmethanol-d5 (Isotopic purity >98 atom % D).

• Matrix Modifier: Sodium chloride (NaCl), baked at 400°C for 4 hours to remove VOC artifacts.

• SPME Fiber: 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) (ideal for polar/volatile amines and alcohols).

Step-by-Step Sample Preparation (HS-SPME)

• Matrix Aliquoting: Transfer exactly 10.0 mL of the aqueous environmental sample (or 10.0 g of soil slurry) into a 20 mL precision-thread headspace vial.

• Salting-Out: Add 3.0 g of baked NaCl to the vial. Causality: The high ionic strength decreases the solubility of polar organic compounds in the aqueous phase, thermodynamically driving them into the headspace and drastically improving the extraction yield.

• Isotope Spiking: Inject 50 µL of a 1.0 mg/L Cyclopropylmethanol-d5 working solution (in methanol) directly into the aqueous phase.

• Equilibration: Seal the vial with a PTFE/silicone septum. Agitate at 500 rpm at 50°C for 10 minutes to reach vapor-liquid equilibrium.

• Extraction: Expose the PDMS/DVB SPME fiber to the headspace for exactly 30 minutes at 50°C.

GC-MS/MS Instrumental Parameters

• Desorption: Insert the fiber into the GC inlet at 250°C for 3 minutes (Splitless mode).

• Chromatographic Separation:

  • Column: DB-WAX (30 m × 0.25 mm × 0.25 µm). The polar stationary phase prevents peak tailing of hydroxylated compounds.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 40°C (hold 3 min) → ramp at 10°C/min to 150°C → ramp at 25°C/min to 240°C (hold 5 min).

• Mass Spectrometry (EI-MS/MS):

  • Ionization: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C.

Quantitative Data Presentation

To ensure robust quantification, MRM transitions must be optimized to monitor specific fragmentation pathways. The data below summarizes the optimized transitions and the validation parameters of the method.

Table 1: Optimized MRM Transitions for Target and Internal Standard

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (eV)	Dwell Time (ms)	Purpose
Cyclopropylmethanol (Native)	72.1	43.1	10	50	Quantifier
Cyclopropylmethanol (Native)	72.1	54.1	15	50	Qualifier
Cyclopropylmethanol-d5 (IS)	77.1	46.1	12	50	Quantifier (IS)
Cyclopropylmethanol-d5 (IS)	77.1	58.1	15	50	Qualifier (IS)

Table 2: Method Validation Parameters in Surface Water Matrix

Parameter	Value	Assessment Criteria
Linear Dynamic Range	0.1 – 500 µg/L	R2>0.998 (Internal standard corrected)
Limit of Detection (LOD)	0.03 µg/L	Signal-to-Noise (S/N) ≥ 3
Limit of Quantification (LOQ)	0.10 µg/L	Signal-to-Noise (S/N) ≥ 10
Absolute IS Recovery	88% – 94%	Validates fiber integrity and matrix compatibility
Relative Standard Deviation	4.2%	Precision across n=6 replicates at 10 µg/L

Workflow Visualization

The following diagram maps the logical flow of the Isotope Dilution SPME-GC-MS/MS methodology, highlighting the critical integration of the deuterated standard prior to matrix manipulation.

Workflow for Isotope Dilution GC-MS/MS using Cyclopropylmethanol-d5.

References

• Thermal Stability of Polymer Additives: Comparison of Decomposition Models Including Oxidative Pyrolysis.ResearchGate.
• Thermal Pyrolysis Behavior and Decomposition Mechanism of Lignin Revealed by Stochastic Cluster Dynamics Simulations.ACS Publications.
• Cyclopropylmethanol - Exposure: Exposure Predictions.U.S. Environmental Protection Agency (EPA).
• Optimizing Seaweed (Ascophyllum nodosum) Thermal Pyrolysis for Environmental Sustainability: A Response Surface Methodology Approach and Analysis of Bio-Oil Properties.MDPI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Cyclopropylmethanol-d5 Internal Standard Signal Loss

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter analytical workflows compromised by the misuse or misunderstanding of stable isotopically labeled internal standards (SIL-IS). While Cyclopropylmethanol-d5 is considered a "gold standard" for quantifying cyclopropylmethanol derivatives, its unique physicochemical properties—namely its volatility, neutral polarity, and isotopic lability—can lead to catastrophic signal loss if the sample preparation and mass spectrometry conditions are not meticulously optimized.

This guide synthesizes field-proven insights with rigorous causality to help you diagnose, troubleshoot, and validate your analytical workflow.

Part 1: Diagnostic Workflow

Before altering your sample preparation, use the decision tree below to isolate the physicochemical mechanism causing your signal loss.

Diagnostic workflow for identifying Cyclopropylmethanol-d5 signal loss in mass spectrometry.

Part 2: Frequently Asked Questions (Mechanistic Q&A)

Q1: Why does my Cyclopropylmethanol-d5 signal vanish entirely after sample concentration? Causality: Cyclopropylmethanol has a relatively low boiling point of approximately 123-124 °C at atmospheric pressure[1]. While this is higher than common extraction solvents (like hexane or dichloromethane), it is volatile enough to co-evaporate when samples are dried down to completeness under a nitrogen stream. The kinetic energy imparted by the gas stream overcomes the intermolecular hydrogen bonding of the alcohol, stripping it from the sample well before the solvent is fully removed. Solution: Avoid completely drying down samples. Utilize a "dilute-and-shoot" methodology, or if concentration is mandatory, use a cold-trap vacuum centrifuge without applied heat.

Q2: I am using LC-MS/MS with Electrospray Ionization (ESI). Why is the baseline noise higher than my internal standard peak? Causality: Cyclopropylmethanol is a small, neutral, aliphatic alcohol. ESI relies on the analyte's ability to form [M+H]+ or [M−H]− ions in the liquid phase. Because aliphatic alcohols lack strongly basic (e.g., amines) or acidic (e.g., carboxylic acids) functional groups, their ionization efficiency in ESI is exceptionally poor. Consequently, the signal is easily buried in background noise. Solution: You must alter the chemical physical state or the ionization method. Either derivatize the hydroxyl group (e.g., using dansyl chloride) to introduce an easily ionizable moiety, or switch your source to Atmospheric Pressure Chemical Ionization (APCI), which is inherently better suited for small, neutral, volatile compounds[2].

Q3: My mass spectrometer shows a strong signal for the d4 mass, but I purchased a d5 standard. Is the standard degraded? Causality: You are observing Hydrogen/Deuterium (H/D) back-exchange[3][4]. If your d5 standard is labeled as (2,2,3,3,O-d5), one of the deuterium atoms resides on the labile hydroxyl group (-OD). In protic solvents (like LC mobile phases containing water or methanol) or complex biological matrices, this labile deuterium rapidly exchanges with ambient protons[3]. This instantly converts the d5 species into a d4 species, splitting your signal and ruining quantitative accuracy. Solution: Always utilize a standard where the deuteriums are strictly carbon-bound, such as Cyclopropylmethanol-d4 (CAS 91314-18-0)[5][6]. Carbon-bound deuteriums are chemically stable under standard LC-MS conditions and resist exchange[4].

Q4: Can matrix effects still impact my assay if I am using a stable isotopically labeled (SIL) standard? Causality: Yes, through a phenomenon known as the "deuterium isotope effect"[3]. The presence of multiple deuterium atoms slightly alters the molecule's lipophilicity and molar volume compared to the unlabeled analyte. In reversed-phase chromatography, this often results in the deuterated standard eluting slightly earlier than the native compound[3][7]. If this retention time shift pushes the internal standard into a different co-eluting matrix zone, it will experience differential ion suppression or enhancement, invalidating the core assumption of an internal standard[3].

Part 3: Self-Validating Experimental Protocols

To troubleshoot effectively, you must isolate variables. The following protocols are designed as self-validating systems; they contain internal controls that definitively prove or disprove a specific failure mechanism.

Protocol A: Evaporative Loss Validation

Objective: To definitively isolate the evaporation step as the root cause of signal loss by holding matrix effects and extraction recovery constant.

• Matrix Preparation: Aliquot equal volumes of blank sample matrix (e.g., plasma) into two sets of tubes: Set A (Pre-Spike) and Set B (Post-Spike).

• Pre-Spike (Set A): Spike Set A with a known concentration of Cyclopropylmethanol-d5. Add extraction solvent, vortex, and centrifuge. Transfer the organic supernatant to a clean tube.

• Extraction (Set B): Add extraction solvent to Set B (without IS), vortex, and centrifuge. Transfer the organic supernatant to a clean tube.

• Evaporation: Evaporate both Set A and Set B to dryness under a gentle nitrogen stream at room temperature.

• Post-Spike & Reconstitution: Reconstitute both sets in the initial mobile phase. Spike Set B with the exact same concentration of Cyclopropylmethanol-d5 used in Step 2.

• Analysis: Inject both sets into the GC-MS or LC-MS/MS. Interpretation: If the peak area of Set A is significantly lower than Set B, evaporative loss is confirmed. The system is self-validating because matrix effects and injection volumes are held perfectly constant between the two sets.

Protocol B: Evaluation of H/D Back-Exchange

Objective: To determine if deuterium labels on the internal standard are exchanging with protons from the sample matrix or mobile phase[3].

• Solvent Baseline (Set A): Spike the deuterated internal standard into a neat extraction solvent (no matrix)[3].

• Matrix Incubation (Set B): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine)[3].

• Incubation: Incubate both sets of samples under the exact conditions of your analytical method (time, temperature, pH)[3].

• Processing: Use your established extraction procedure to process the samples[3].

• Analysis: Analyze the samples by LC-MS/MS, monitoring the primary d5 transition and the lower d4/d3 transitions. Interpretation: If Set B exhibits a higher ratio of d4/d5 compared to Set A, matrix-induced H/D back-exchange is occurring[3][4].

Part 4: Quantitative Data & Parameter Summary

Use the table below to quickly cross-reference the physicochemical properties of Cyclopropylmethanol-d5 against required analytical adjustments.

Parameter	Value / Characteristic	Analytical Implication	Recommended Action
Boiling Point	~123-124 °C[1]	High susceptibility to volatility loss during sample dry-down.	Avoid complete evaporation; use "dilute-and-shoot" or cold-trap concentration.
Molecular Weight	76.13 g/mol (d4 variant)[5][6]	Low mass cutoff limits in ion traps; high background interference.	Monitor specific fragment ions or derivatize to increase mass.
Ionization Efficiency	Poor (Neutral primary alcohol)	Weak ESI response; signal buried in baseline noise.	Utilize APCI source or pre-column derivatization (e.g., Dansyl Chloride).
Isotopic Lability	-OD proton exchanges rapidly	H/D back-exchange in protic solvents leads to signal splitting[3][4].	Utilize carbon-bound deuterium labels (e.g., Cyclopropylmethanol-d4)[5].
Chromatographic RT	Subject to Deuterium Isotope Effect	RT shift between analyte and IS causes differential matrix effects[3][7].	Optimize gradient to ensure perfect co-elution; minimize deuterium count if possible.

Part 5: References

• Technical Support Center: Deuterated Internal Standards in LC-MS/MS Source: Benchchem URL:3

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry Source: ResearchGate URL:2

• Cyclopropylmethanol | High-Purity Reagent Source: Benchchem URL:1

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis Source: ResolveMass URL:4

• Cyclopropylmethanol-d4 | CAS 91314-18-0 Source: Santa Cruz Biotechnology URL:5

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry Source: SciSpace URL:7

• Cyclopropylmethanol-d4 | C4H8O | CID 76974139 Source: PubChem (NIH) URL:6

Sources

• 1. Cyclopropylmethanol | High-Purity Reagent | RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scbt.com [scbt.com]
• 6. Cyclopropylmethanol-d4 | C4H8O | CID 76974139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Technical Support Center: Optimizing Cyclopropylmethanol-d5 Concentration in MS Assays

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical, often-overlooked mechanics of optimizing Stable Isotope-Labeled Internal Standards (SIL-IS).

Cyclopropylmethanol-d5 (CPM-d5) is a highly effective SIL-IS used in LC-MS/MS and GC-MS workflows to correct for variability in sample preparation and mass spectrometric detection. With a mass shift of +5 Da, it provides a sufficient mass difference from the unlabelled analyte to avoid natural isotopic overlap (which typically requires a shift of ≥ 3–4 Da)[1]. However, simply adding an arbitrary amount of CPM-d5 to your samples does not guarantee analytical accuracy. This guide explores the causality behind concentration optimization, provides a self-validating protocol, and answers common troubleshooting questions.

Module 1: The Causality of Concentration in SIL-IS Workflows

In mass spectrometry, the internal standard acts as a self-correcting probe for your assay's environment. The concentration of CPM-d5 must be perfectly balanced to maintain the scientific integrity of your quantitative data.

• When Concentration is Too High (The Cross-Talk Paradigm): No SIL-IS is 100% isotopically pure. CPM-d5 reagents contain trace amounts of unlabelled cyclopropylmethanol (isotopic impurities). If you spike an excessively high concentration of CPM-d5 into your samples, the absolute amount of this unlabelled impurity becomes significant enough to artificially inflate the analyte signal at the Lower Limit of Quantitation (LLOQ). This results in false positives and non-linear calibration curves[1]. Furthermore, excessive IS can compete with the target analyte for charge during electrospray ionization (ESI), leading to signal suppression.

• When Concentration is Too Low (The Matrix Vulnerability): If the CPM-d5 concentration is too low, the signal-to-noise ratio degrades, leading to poor precision (high %CV). More importantly, a low concentration may fail to adequately track and compensate for severe matrix effects or extraction losses, rendering the internal standard useless[2].

To balance these extremes, the concentration of the internal standard should ideally be matched to the range of 1/3 to 1/2 of the analyte's Upper Limit of Quantitation (ULOQ), or roughly equivalent to the expected average peak concentration ( Cmax​ )[2].

Causality of errors when Cyclopropylmethanol-d5 concentration is non-optimal.

Module 2: Self-Validating Protocol for Concentration Optimization

Do not rely on guesswork. The following step-by-step methodology is a self-validating system designed to empirically determine the optimal CPM-d5 concentration for your specific assay.

Step-by-Step Methodology

Step 1: Isotopic Purity Assessment (Zero-Analyte Test)

• Prepare a neat solution of CPM-d5 at your proposed working concentration (targeting 1/3 to 1/2 ULOQ).

• Inject this solution into the LC-MS/MS, monitoring both the IS transition and the unlabelled analyte transition.

• Validation: The peak area in the unlabelled analyte channel must be < 20% of your established LLOQ response. If it fails, you must lower the CPM-d5 concentration or procure a higher-purity lot.

Step 2: Analyte Interference Assessment (Zero-IS Test)

• Prepare a neat solution of the unlabelled analyte at the ULOQ.

• Inject the solution and monitor the CPM-d5 transition.

• Validation: Check for isotopic contribution (e.g., M+5 natural isotopes or fragmentation artifacts). The response in the IS channel must be < 5% of the anticipated IS working response.

Step 3: Matrix Effect & Recovery Evaluation

• Extract 6 independent lots of blank biological matrix.

• Post-extraction, spike the CPM-d5 at the proposed working concentration.

• Compare the peak area of these post-extraction spikes to a neat solution of CPM-d5 at the same concentration.

• Validation: Calculate the Matrix Factor (MF). Ensure the CPM-d5 signal is robust enough to maintain a %CV < 5% across all 6 lots, proving it can track matrix variability without being lost in the baseline noise.

Step 4: Final Calibration & Addition Timing

• Lock in the optimized concentration.

• Ensure the CPM-d5 is added at the very beginning of sample preparation (prior to liquid-liquid or solid-phase extraction) so it experiences the exact same handling and potential losses as the endogenous analyte[1].

Step-by-step workflow for optimizing Cyclopropylmethanol-d5 concentration.

Quantitative Acceptance Criteria

Parameter	Test Condition	Acceptance Criteria	Scientific Rationale
Isotopic Impurity	Inject CPM-d5 at working conc.	Unlabelled peak area < 20% of LLOQ	Prevents false positives and non-linearity at the lower limit of quantitation.
Analyte Cross-Talk	Inject Unlabelled Analyte at ULOQ	IS peak area < 5% of average IS response	Ensures high analyte concentrations do not artificially inflate the IS signal.
Matrix Factor (MF)	Post-extraction spike vs. Neat	IS-normalized MF = 0.85 – 1.15	Confirms CPM-d5 accurately tracks matrix-induced ion suppression/enhancement.
IS Precision	Replicate injections (n=6)	Peak Area %CV < 5%	Validates that the selected concentration is well within the detector's linear dynamic range.

Module 3: Troubleshooting FAQs

Q: Why is my calibration curve non-linear at the lower end (LLOQ) when using Cyclopropylmethanol-d5? A: This is a classic symptom of isotopic cross-talk caused by an overly high internal standard concentration. Stable isotope-labeled internal standards are rarely 100% isotopically pure; they often contain trace amounts of the unlabelled compound[1]. If you spike CPM-d5 at a concentration that is too high, the absolute amount of this trace unlabelled impurity becomes significant enough to artificially inflate the analyte signal at the LLOQ, causing the calibration curve to bend upwards. To resolve this, reduce the CPM-d5 concentration to approximately 1/3 to 1/2 of your assay's ULOQ[2].

Q: I am observing severe Internal Standard Variability (ISV) across patient samples. Is my CPM-d5 concentration too low? A: While a low concentration can lead to poor precision due to detector noise, erratic ISV across different biological samples is more frequently caused by uncompensated matrix effects or addition errors[3]. Because CPM-d5 co-elutes with the target analyte, it experiences identical ion suppression or enhancement from matrix components[2]. If the matrix burden is too high, the absolute signal of CPM-d5 will drop significantly. Ensure you are adding the CPM-d5 at the very beginning of sample preparation to track extraction losses accurately[1]. If variability persists, optimize your sample cleanup (e.g., utilize Solid Phase Extraction instead of simple protein precipitation) rather than arbitrarily increasing the IS concentration[3].

Q: Does deuterium-hydrogen (D-H) exchange affect Cyclopropylmethanol-d5 stability in my LC-MS/MS workflow? A: It depends entirely on the structural positioning of the deuterium atoms. Deuterium atoms attached to the cyclopropyl ring or the carbon backbone are generally stable. However, if the hydroxyl group (-OH) is deuterated (-OD), it is highly susceptible to D-H exchange in aqueous matrices or protic solvents (like methanol or water used in LC-MS mobile phases)[1]. This scrambling can warp measurement accuracy by altering the mass of the IS during chromatography or ionization[1]. Ensure your CPM-d5 relies on deuterium labels positioned on the stable carbon backbone rather than labile sites.

References

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations National Institutes of Health (NIH) / PMC[Link]

Sources

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects with Cyclopropylmethanol-d5 in Biological Samples

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Cyclopropylmethanol-d5 as an internal standard to combat matrix effects in quantitative LC-MS/MS bioanalysis. Here, we provide in-depth answers to common questions and targeted troubleshooting advice to ensure the accuracy and robustness of your analytical methods.

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts to provide a solid foundation for troubleshooting.

Q1: What, precisely, are "matrix effects" in LC-MS/MS bioanalysis?

Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] The "matrix" itself refers to all the components within a biological sample (e.g., plasma, urine, tissue homogenate) other than the analyte of interest.[1] These components can include salts, lipids, phospholipids, proteins, and metabolites.[3][4] When these matrix components enter the mass spectrometer's ion source at the same time as the analyte, they can compete for the available charge or alter the physical process of droplet formation and desolvation, leading to either ion suppression or enhancement.[1][3]

• Ion Suppression: The most common form of matrix effect, where matrix components reduce the ionization efficiency of the analyte, leading to a weaker signal and artificially low quantification.[1][5]

• Ion Enhancement: A less common phenomenon where matrix components increase the ionization efficiency of the analyte, resulting in a stronger signal and artificially high quantification.[3][6]

This interference is a major source of imprecision and inaccuracy in LC-MS/MS assays if not properly managed.[7][8]

Q2: Why are matrix effects a significant problem for quantitative analysis?

The core issue with matrix effects is their variability and unpredictability.[6] The composition of a biological matrix can differ significantly from one individual to another, and even within the same individual over time due to factors like diet or co-administered drugs.[9] This variability means that the degree of ion suppression or enhancement can change from sample to sample.

If uncorrected, this leads to:

• Poor Accuracy and Precision: Calculated concentrations will be erroneous, compromising pharmacokinetic and toxicokinetic data.[3][8]

• Reduced Sensitivity: Ion suppression can lower the analyte signal, potentially making it fall below the Lower Limit of Quantification (LLOQ).[3]

• Failed Method Validation: Bioanalytical methods will fail to meet the stringent requirements for accuracy and precision set by regulatory bodies like the FDA and EMA.[2][10]

Q3: What is an internal standard (IS) and how does it help mitigate this problem?

An internal standard is a compound of known concentration that is added to every sample, calibrator, and quality control (QC) sample at the beginning of the sample preparation process.[11] The fundamental principle is that the IS should experience the same procedural variations—including extraction loss and matrix effects—as the analyte.[12]

Quantification is then based on the ratio of the analyte's peak area to the IS's peak area. By using this ratio, variations in sample preparation, injection volume, and, most importantly, ionization response are normalized, significantly improving data reliability.[11][13]

Q4: Why is a Stable Isotope-Labeled (SIL) Internal Standard, like Cyclopropylmethanol-d5, considered the "gold standard"?

A Stable Isotope-Labeled (SIL) internal standard is a version of the analyte where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H (D), ¹³C, ¹⁵N).[14] Cyclopropylmethanol-d5 is the deuterated analog of cyclopropylmethanol.

SIL-IS are considered the gold standard for several reasons:

• Identical Physicochemical Properties: They have nearly identical chemical and physical properties to the unlabeled analyte, meaning they co-elute chromatographically and have the same extraction recovery and ionization efficiency.[11][12]

• Superior Matrix Effect Compensation: Because the SIL-IS and the analyte co-elute and behave identically in the ion source, any ion suppression or enhancement affects both compounds to the same degree. This allows the peak area ratio to remain constant and accurate, even in the presence of severe matrix effects.[11]

• Regulatory Expectation: The use of a SIL-IS is highly recommended and often expected by regulatory agencies for robust bioanalytical method validation.[9]

Q5: When is Cyclopropylmethanol-d5 the appropriate internal standard?

Cyclopropylmethanol-d5 is the ideal, "homologous" internal standard for the quantitative analysis of cyclopropylmethanol . Because it is the deuterated version of the analyte, it provides the most accurate compensation for matrix effects.

In some research contexts (non-regulatory), where a dedicated SIL-IS for a different analyte is unavailable or cost-prohibitive, a deuterated compound like Cyclopropylmethanol-d5 might be considered as a "surrogate" or "analog" internal standard for other small, polar molecules. However, this is a significant compromise. The surrogate IS must be structurally similar and, crucially, must co-elute with the analyte to offer any meaningful correction for matrix effects. This approach requires extensive validation to prove its suitability and is generally not recommended for regulatory submissions.[9]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during method development, validation, or sample analysis.

Issue 1: High Variability or Poor Reproducibility in QC and Study Samples (%CV > 15%)

• Probable Cause: Inconsistent matrix effects across different samples are not being adequately compensated for by the Cyclopropylmethanol-d5 internal standard. This can be due to inefficient sample cleanup or sub-optimal chromatography.

• Solution Pathway:

  • Verify IS Addition: First, rule out simple errors. Ensure the internal standard is consistently added at the correct concentration to all samples at the very beginning of the sample preparation process.

  • Quantitatively Assess the Matrix Factor: It is essential to determine if the method is susceptible to matrix effects. This is a requirement of regulatory guidelines from the FDA and EMA.[10][15] The goal is to compare the analyte response in the presence of the matrix to the response in a clean solvent. See Protocol 1: Quantitative Assessment of Matrix Factor for a step-by-step guide.

  • Improve Sample Cleanup: If the matrix factor assessment reveals significant ion suppression or enhancement, the sample preparation method is not removing enough interfering components. Protein precipitation (PPT) is a fast but "dirty" technique, often leaving phospholipids in the extract, which are major contributors to matrix effects.[16] Consider more selective techniques.

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	A solvent (e.g., acetonitrile) is added to denature and precipitate proteins.[17]	Fast, simple, inexpensive.	Non-selective; leaves salts, phospholipids, and other small molecules.[16][18]	High-throughput screening where speed is prioritized over cleanliness.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between the aqueous sample and an immiscible organic solvent.[19][20]	Cleaner than PPT; removes polar interferences like salts.	Can be labor-intensive; forms emulsions; uses larger solvent volumes.[21]	Extracting moderately non-polar analytes from a polar matrix.
Solid-Phase Extraction (SPE)	Analyte is selectively adsorbed onto a solid sorbent, interferences are washed away, and the analyte is eluted.[22][23]	Highly selective; provides the cleanest extracts; reduces matrix effects significantly.[24][25]	More complex method development; can be more time-consuming and costly.	Methods requiring high sensitivity and robustness, especially for regulatory submission.

Issue 2: Analyte and IS Signals Disappear or are Highly Suppressed in Some Samples

• Probable Cause: Severe, localized ion suppression caused by a specific class of co-eluting matrix components, most commonly glycerophosphocholines.[26]

• Solution Pathway:

  • Visualize the Matrix Effect: A post-column infusion experiment is the definitive way to identify the specific retention times where ion suppression or enhancement occurs. In this experiment, the analyte is infused at a constant rate post-column while a blank matrix extract is injected. Dips in the baseline signal pinpoint suppression zones.

  • Implement Targeted Cleanup: If phospholipids are identified as the culprit, use a sample preparation technique specifically designed to remove them. Options include HybridSPE® or other phospholipid removal plates/cartridges that combine protein precipitation with selective phospholipid capture.

  • Adjust Chromatography: If targeted cleanup is not feasible, meticulously adjust the chromatographic gradient or change the column chemistry to ensure your analyte and Cyclopropylmethanol-d5 do not elute within the suppression zone identified by the post-column infusion experiment.[2]

Issue 3: Cyclopropylmethanol-d5 (IS) has a slightly different retention time than unlabeled Cyclopropylmethanol (analyte).

• Probable Cause: This is a known phenomenon called the "chromatographic isotope effect".[6] Deuterium is slightly more lipophilic than hydrogen, which can lead to slightly longer retention times in reversed-phase chromatography. The effect is usually small but can be more pronounced with a higher number of deuterium atoms.

• Solution Pathway:

  • Confirm Consistency: This small shift is generally not a problem as long as it is consistent and reproducible across all injections.

  • Evaluate Impact on Matrix Effect: The primary concern is whether this small retention time shift moves the IS into a region with a different matrix effect profile than the analyte.[6] This can be checked using the post-column infusion experiment described in Issue 2.

  • Mitigate if Necessary: If the shift proves problematic (i.e., the IS and analyte experience different degrees of ion suppression), the best solution is to improve sample cleanup to remove the interfering components altogether. Trying to "force" co-elution by altering chromatography is often less effective than creating a cleaner extract.

Issue 4: How do I perform a regulatory-compliant validation of matrix effects?

• Probable Cause: Lack of a clear, standardized protocol that meets the expectations of regulatory bodies like the FDA and EMA.

• Solution Pathway:

  • Follow the Guideline: Both the FDA and EMA guidelines (now harmonized under ICH M10) require that matrix effects be evaluated using matrix from at least six different individual sources or lots.[15][27]

  • Execute the Matrix Factor Protocol: Use the detailed procedure outlined in Protocol 1 below. This involves preparing low and high concentration QCs in at least six different lots of blank matrix and comparing the results to QCs prepared in a clean solution.

  • Apply Acceptance Criteria: For the method to be considered free of significant matrix effects, the precision (%CV) of the calculated concentrations for the low and high QCs across all matrix lots should not be greater than 15%.[15]

Parameter	Regulatory Acceptance Criteria (ICH M10)
Number of Matrix Lots	Minimum of 6 unique lots/sources.
QC Levels Tested	Low QC and High QC.
Replicates per Lot	Minimum of 3.
Precision (%CV)	Must not be greater than 15% across all lots.
Accuracy	The mean accuracy for each lot should be within ±15% of the nominal value.[15]

Experimental Protocols & Visualizations

Protocol 1: Quantitative Assessment of Matrix Factor (MF)

This protocol is designed to meet ICH M10 bioanalytical method validation guidelines.[28]

• Prepare Solutions:

  • Set A (Analyte in Neat Solution): Spike analyte and Cyclopropylmethanol-d5 IS into the final elution solvent (e.g., 50:50 acetonitrile:water) at concentrations corresponding to your Low QC and High QC.

  • Set B (Analyte in Post-Extraction Matrix):

    • Take blank biological matrix (e.g., plasma) from 6 different sources.

    • Process each blank matrix sample using your validated extraction procedure (e.g., PPT, LLE, or SPE).

    • After the final evaporation step (if any), reconstitute the dried extracts with the same Low QC and High QC spiking solutions used for Set A. This ensures the analyte and IS are added to the matrix after extraction.

• Analyze Samples: Inject replicates (n=3-5) from Set A and Set B onto the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF is calculated for the analyte and the IS separately at each concentration level for each of the 6 matrix lots.

  • MF = (Peak Area in Presence of Matrix [Set B]) / (Mean Peak Area in Neat Solution [Set A]) [29]

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Calculate IS-Normalized Matrix Factor:

  • This is the most critical value. It assesses whether the SIL-IS is effectively correcting for the matrix effect.

  • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Matrix [Set B]) / (Mean Analyte/IS Peak Area Ratio in Neat Solution [Set A])

• Assess Regulatory Compliance:

  • Using the concentrations calculated from your calibration curve for the Set B samples, determine the accuracy and precision (%CV) across the 6 matrix lots. The %CV should not exceed 15%.[15]

Diagrams

Caption: Bioanalytical workflow showing the critical addition of the internal standard.

Caption: Conceptual model of ion suppression in the ESI source.

References

• Matrix Effects: Causes and Solutions in Analysis. (2026, February 18). Phenomenex. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. University of Paris-Saclay. [Link]

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency (EMA). [Link]

• Deuterated internal standards and bioanalysis. AptoChem. [Link]

• Matrix effects: Causes and solutions. ResearchGate. [Link]

• Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry. (2009, April 24). PubMed. [Link]

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? Future Science. [Link]

• Internal Standards for Protein Quantification by LC-MS/MS. (2025, January 17). PharmiWeb.com. [Link]

• Guideline on Bioanalytical Method Validation. (2011, July 21). European Medicines Agency (EMA). [Link]

• Reduction of Matrix Effects with the Agilent 1200 Infinity Series Online SPE Solution. (2014, December 1). Agilent. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• How Can We Improve Our Solid Phase Extraction Processes? (2025, April 28). SCION Instruments. [Link]

• Stable Isotope Labelled Internal Standard (SIL-IS) for Analysis of Proteins and mAbs with LC-MS. (2023, March 10). LCGC International. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass Laboratories Inc.[Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health (NIH). [Link]

• Importance of Matrix Effects in LC–MS/MS Bioanalysis. (2013, September 25). Taylor & Francis Online. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.[Link]

• ICH guideline M10 Step2b on bioanalytical method validation. (2019, March 13). European Medicines Agency (EMA). [Link]

• Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange high‐performance liquid chromatography columns. National Institutes of Health (NIH). [Link]

• In Situ Liquid−Liquid Extraction as a Sample Preparation Method for Matrix-Assisted Laser Desorption/Ionization MS Analysis of Polypeptide Mixtures. (2003, April 16). ACS Publications. [Link]

• Solid Phase Extraction (SPE). Merck Millipore. [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Solid-Phase Extraction: From Sample Prep Fundamentals to Best Practices. (2025, October 6). Waters Blog. [Link]

• The Value of Deuterated Internal Standards. (2017, August 30). KCAS Bio. [Link]

• Evaluating and mitigating clinical samples matrix effects on TX-TL cell-free performance. Nature. [Link]

• Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization. (2010, November 15). PubMed. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). FDA. [Link]

• Matrix effect elimination during LC-MS/MS bioanalytical method development. (2009, October 15). PubMed. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Bioanalytical Method Validation. FDA. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube. [Link]

• The Most Convenient And General Approach For Plasma Sample Clean-Up: Multifunction Adsorption And Supported Liquid Extraction. (2012, February 6). Taylor & Francis Online. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• Supported Liquid Extraction: The Best-Kept Secret in Sample Preparation. (2012, August 1). LCGC International. [Link]

• Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. Waters Corporation. [Link]

• Designing LCMS Studies with the FDA in Mind from the Start. (2024, November 6). Agilex Biolabs. [Link]

• Protein precipitation. Wikipedia. [Link]

• Aspects of Matrix and Analyte Effects in Clinical Pharmacokinetic Sample Analyses using LC-ESI/MS/MS – Two Case Examples. (2020, January 30). National Institutes of Health (NIH). [Link]

• Sample Preparation – Liquid-Liquid Extraction. (2024, May 14). SCION Instruments. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. waters.com [waters.com]
• 7. researchgate.net [researchgate.net]
• 8. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 14. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 15. fda.gov [fda.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Protein precipitation - Wikipedia [en.wikipedia.org]
• 18. tandfonline.com [tandfonline.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Liquid-liquid extraction [scioninstruments.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 23. Solid Phase Extraction (SPE) [merckmillipore.com]
• 24. Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 27. fda.gov [fda.gov]
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• 29. eijppr.com [eijppr.com]

Technical Support Center: Preventing Deuterium-Hydrogen Exchange in Cyclopropylmethanol-d5

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who observe unexplained isotopic dilution in their cyclopropyl-d5 containing pharmacophores. This guide is designed to dissect the root causes of deuterium-hydrogen (D-H) exchange in Cyclopropylmethanol-d5 and provide self-validating, field-proven protocols to preserve your isotopic labels.

Mechanistic Insight: The Root Cause of Isotopic Scrambling

The critical failure point in handling Cyclopropylmethanol-d5 (C₄H₃D₅O) is rarely direct deprotonation of the carbon-deuterium bonds. Instead, it is the inadvertent generation of the cyclopropylcarbinyl cation or radical .

When the hydroxyl group is activated (e.g., protonated by strong acids) and leaves as water, the resulting cyclopropylcarbinyl cation undergoes rapid, degenerate rearrangements, equilibrating with cyclobutyl and homoallyl cations. During this rapid structural interconversion in the presence of protic solvents, massive isotopic scrambling and D-H exchange occur.

Furthermore, exposing this structural motif to transition metal surfaces (such as Molybdenum or Palladium) during catalysis can induce heterolytic or homolytic C-O bond cleavage. This forms transient cations or radicals near the metal surface, leading to rapid ring-opening and isotopic scrambling[1]. Radical clock studies based on the cyclopropylcarbinyl system demonstrate that this ring-opening occurs on the nanosecond timescale[2], making the strict prevention of these intermediates absolutely critical for maintaining isotopic integrity.

Pathway Visualization

Figure 1: Acid-catalyzed cyclopropylcarbinyl cation rearrangement leading to D-H exchange.

Troubleshooting & FAQs

Q1: I tried converting Cyclopropylmethanol-d5 to its bromide using HBr, but NMR shows massive loss of deuterium. What happened? A: Strong acids like HBr protonate the hydroxyl group, forcing the expulsion of water and generating a cyclopropylcarbinyl cation. This cation rapidly equilibrates with cyclobutyl and homoallyl cations. In a protic environment, this rearrangement facilitates rapid D-H exchange and structural isomerization (yielding unwanted 4-bromo-1-butene and bromocyclobutane). You must use buffered halogenation methods to prevent cation formation.

Q2: Can I use Palladium on Carbon (Pd/C) for a downstream deprotection step without affecting the cyclopropyl-d5 ring? A: It is highly risky. Transition metal surfaces, particularly under thermal stress, have been shown to induce transient cation or radical formation in cyclopropylcarbinyl systems, leading to isotopic scrambling and irreversible ring-opening[1]. Consider using homogeneous catalysts or alternative protecting group strategies that do not rely on heterogeneous metal surfaces.

Q3: How should I store Cyclopropylmethanol-d5 to prevent spontaneous exchange? A: Store the neat oil over activated 3Å molecular sieves in a silanized amber vial at 4 °C. Strictly avoid moisture; trace water can auto-catalyze degradation if even minute amounts of acidic impurities are present.

Self-Validating Experimental Protocols

Protocol A: Buffered Appel Reaction for Cyclopropylmethyl-d5 Bromide Synthesis

Causality: The standard Appel reaction (CBr₄/PPh₃) is milder than PBr₃. However, trace HBr is still generated as a byproduct. By pre-loading the system with 2,6-lutidine (a sterically hindered, non-nucleophilic base), any trace acid is immediately scavenged, completely suppressing the formation of the cyclopropylcarbinyl cation.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask under argon. Add triphenylphosphine (PPh₃, 1.2 eq) and anhydrous dichloromethane (DCM, 0.2 M).

• Buffering: Add 2,6-lutidine (1.5 eq) to the stirring solution at room temperature. Crucial Step: The base must be present before any acid is generated.

• Activation: Cool the mixture to 0 °C using an ice bath. Slowly add carbon tetrabromide (CBr₄, 1.2 eq) in portions. Stir for 15 minutes until the solution turns pale yellow.

• Substitution: Dropwise add Cyclopropylmethanol-d5 (1.0 eq) dissolved in a minimal amount of anhydrous DCM.

• Completion: Stir at 0 °C for 2 hours. The strictly buffered environment ensures the substitution proceeds via an Sₙ2-like mechanism.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with pentane, wash with brine, dry over anhydrous Na₂SO₄, and carefully concentrate at low temperature (product is volatile).

• Self-Validating Step: Analyze the crude mixture via ¹H-NMR before purification. The complete absence of a multiplet at δ 5.8 ppm (characteristic of the internal alkene proton in the ring-opened 4-bromo-1-butene) validates that the cationic pathway was successfully suppressed.

Protocol B: Base-Mediated O-Protection (TBS Ether Formation)

Causality: Utilizing imidazole as both a base and a nucleophilic catalyst ensures the reaction environment remains strictly basic[3]. This prevents any activation of the hydroxyl group as a leaving group, locking the cyclopropyl ring in its stable, closed form.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under nitrogen, dissolve Cyclopropylmethanol-d5 (1.0 eq) in anhydrous DMF (0.5 M).

• Base Addition: Add Imidazole (2.0 eq) and a catalytic amount of DMAP (0.1 eq). Stir for 5 minutes.

• Protection: Add tert-Butyldimethylsilyl chloride (TBSCl, 1.2 eq) in one portion.

• Reaction: Stir at room temperature for 4 hours. The basicity of imidazole completely neutralizes the HCl byproduct.

• Workup: Dilute with diethyl ether and wash extensively with water (3x) to remove DMF and imidazole salts. Dry over MgSO₄ and concentrate under reduced pressure.

• Self-Validating Step: ¹³C-NMR of the isolated product must show the intact cyclopropyl carbons (typically heavily split into multiplets and shifted due to C-D coupling) without any cyclobutyl or linear alkene signals, confirming zero isotopic degradation.

Quantitative Data: Reaction Conditions vs. Isotopic Integrity

The following table summarizes the impact of different reaction environments on the isotopic and structural integrity of the cyclopropyl-d5 motif during halogenation workflows.

Reaction Condition	Reagents	D-Retention (%)	Isomeric Purity (%)	Primary Failure Mechanism
Strong Acid	HBr (aq), reflux	< 40%	< 50%	Cationic ring-opening & D-H exchange
Lewis Acid	PBr₃, Et₂O, 0 °C	~ 85%	~ 80%	Transient cation formation
Standard Appel	CBr₄, PPh₃, DCM	~ 92%	~ 95%	Trace acid generation
Buffered Appel	CBr₄, PPh₃, 2,6-Lutidine	> 99%	> 99%	N/A (Cation completely suppressed)

References

• Title: Cyclopropylmethyl/Cyclobutyl Rearrangements on Surfaces: Evidence for Transient Cation Formation near O-Covered Mo(110) Source: Journal of the American Chemical Society URL: [Link]

• Title: A Radical Clock Probe Uncouples H Atom Abstraction from Thioether Cross-Link Formation by the Radical S-Adenosyl-l-methionine Enzyme SkfB Source: Biochemistry (ACS Publications) URL: [Link]

• Title: Base-Catalyzed Hydrogen-Deuterium Exchange in Hydrocarbons Source: American Chemical Society, National Organic Chemistry Symposium URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organicdivision.org [organicdivision.org]

Technical Support Center: Cyclopropylmethanol-d5 Troubleshooting &amp; Handling Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with mechanistic insights into the handling, storage, and quality control of Cyclopropylmethanol-d5 .

Cyclopropylmethanol-d5 (Molecular Formula: C₄H₃D₅O) is a highly specialized stable isotope reagent used primarily in metabolic tracing, kinetic isotope effect (KIE) studies, and as a synthetic building block for adding labelled cyclopropane rings to drug candidates. Because of the unique reactivity of the cyclopropylcarbinyl system, strict adherence to handling protocols is required to maintain both chemical and isotopic integrity.

Physicochemical Properties & Storage Metrics

To establish a baseline for safe handling, all quantitative data and storage metrics are summarized below.

Parameter	Value	Mechanistic Rationale / Causality
CAS Number	2516-33-8 (Unlabelled)	Reference identifier for baseline physicochemical properties.
Molecular Weight	77.14 g/mol (d5)	Accounts for the mass shift of 5 deuterium atoms on the ring [[1]].
Flash Point	35 °C (95 °F)	Highly flammable liquid. Dictates the absolute necessity for spark-proof handling and cold storage [].
Density	0.89 g/mL at 25 °C	Critical metric for accurate volumetric aliquoting during synthesis [].
Optimal Storage	4 °C, tightly sealed	Suppresses vapor pressure, minimizes oxidative degradation, and extends shelf life beyond 3 years [[2]].
Isotopic Label	Cyclopropane-d5	The deuterium atoms are localized to the sp³ carbons of the cyclopropyl ring, leaving the exocyclic -CH₂OH unlabelled [[1]].

Frequently Asked Questions (Troubleshooting & Handling)

Q1: What are the optimal long-term storage conditions for Cyclopropylmethanol-d5, and what is the chemical rationale behind them? A: The compound must be stored at 4 °C in a flammables-rated cabinet, tightly sealed, and purged with an inert gas (Argon or Nitrogen) [[3], [4]]. Causality: Cyclopropylmethanol has a critically low flash point of 35 °C []. Storing it at 4 °C keeps the liquid well below its flash point, minimizing vapor accumulation. Furthermore, the primary alcohol (-CH₂OH) is susceptible to atmospheric oxidation, which can slowly convert the reagent into cyclopropanecarboxaldehyde-d5. Inert gas purging displaces oxygen, arresting this oxidative degradation pathway.

Q2: Will the deuterium label undergo H/D exchange if exposed to ambient moisture? A: No. The d5 isotopic label is located entirely on the cyclopropyl ring (forming robust C-D bonds) [[1]]. Unlike O-D or N-D bonds, non-enolic C-D bonds are kinetically inert to spontaneous H/D exchange under neutral conditions. However, ambient moisture must still be strictly avoided because water can introduce trace Brønsted acids, which trigger a completely different structural failure (see Q3).

Q3: My NMR analysis shows unexpected peaks in the 5.0–6.0 ppm range. Has my Cyclopropylmethanol-d5 degraded? A: Yes, this is a classic indicator of the cyclopropylcarbinyl rearrangement . If the reagent is exposed to trace Brønsted or Lewis acids, the hydroxyl group can be protonated and leave, forming a cyclopropylcarbinyl cation. Because of sigma-bond delocalization (a non-classical carbocation), this intermediate rapidly equilibrates with cyclobutyl and homoallyl cations. The Result: Your reagent irreversibly ring-opens into a mixture of cyclobutanol-d5 and 3-buten-1-ol-d5 (homoallylic alcohol). The peaks at 5.0–6.0 ppm are the vinylic protons of the homoallylic degradation product. To prevent this, ensure all glassware and solvents are strictly acid-free.

Experimental Protocols: Inert Aliquoting & Self-Validation

To ensure your reagent remains a self-validating system, use the following methodology for aliquoting and quality control.

Phase 1: Inert Aliquoting

• Glassware Pre-Conditioning: Dry all receiving vials and syringes in an oven at 120 °C for at least 4 hours to eliminate surface-adsorbed moisture. Cool them under a continuous stream of ultra-high purity (UHP) Argon.

• Inert Transfer: Transfer the stock vial of Cyclopropylmethanol-d5 to a glovebox or utilize standard Schlenk line techniques. Using a gas-tight Hamilton syringe (flushed 3x with Argon), draw the required volume.

• Sealing: Backfill the primary stock vial with Argon. Seal with a PTFE-lined cap, wrap the junction tightly with Parafilm, and immediately return to 4 °C storage.

Phase 2: Self-Validating Quality Control (NMR)

A common trap for researchers is observing degradation in their QC sample and blaming the stock, when the issue is actually the analytical solvent.

• Solvent Neutralization: Chloroform-d (CDCl₃) naturally degrades over time to produce trace DCl and phosgene. You must pass your CDCl₃ through a plug of basic alumina immediately before preparing your NMR sample. Failure to do so will cause the trace DCl to catalyze the cyclopropylcarbinyl rearrangement inside the NMR tube, yielding a false positive for stock degradation.

• Validation Check: Run a ¹H NMR. The absolute absence of vinylic proton signals (5.0–6.0 ppm) validates that the cyclopropyl ring is fully intact. Run a ²H (Deuterium) NMR to confirm the isotopic signature remains localized to the ring.

Workflow & Degradation Visualization

The following logical relationship diagram maps out the causality between your handling choices and the structural fate of Cyclopropylmethanol-d5.

Logical workflow mapping handling conditions to degradation pathways for Cyclopropylmethanol-d5.

References

• Sinochem Nanjing Corporation. "Cyclopropylmethanol - Properties, Uses, Safety." Sinochem Nanjing. Available at:[Link]

• Fisher Scientific / Toronto Research Chemicals (TRC). "Cyclopropylmethanol-d5 (Major), TRC - Specifications." Fisher Scientific. Available at:[Link]

Sources

• 1. Cyclopropylmethanol-d5 (Major), TRC 250 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.be]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. CPMO(2516-33-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. sinochem-nanjing.com [sinochem-nanjing.com]

Reference Data & Comparative Studies

Method Validation Using Cyclopropylmethanol-d5 as an Internal Standard: A Comparative Performance Guide

Introduction

In modern drug discovery, the cyclopropylmethanol moiety is frequently employed as a bioisostere for the gem-dimethyl group to modulate lipophilicity, enhance aqueous solubility, and improve metabolic stability[1]. Accurately quantifying cyclopropyl-containing therapeutics or their metabolites in complex biological matrices (e.g., plasma, cerebrospinal fluid) requires highly robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies.

A critical challenge in LC-MS/MS bioanalysis is the "matrix effect"—the unpredictable suppression or enhancement of analyte ionization by co-eluting endogenous components[2]. To mitigate this, the selection of an internal standard (IS) is paramount. This guide objectively compares the analytical performance of Cyclopropylmethanol-d5 , a Stable Isotope-Labeled Internal Standard (SIL-IS), against a structural analogue internal standard (SA-IS, e.g., Cyclobutanol) and external calibration methods.

Mechanistic Causality: Why Cyclopropylmethanol-d5 Outperforms Alternatives

As a Senior Application Scientist, I emphasize that the choice of IS dictates the self-validating nature of your assay. Using a deuterated standard like Cyclopropylmethanol-d5 establishes a mathematically normalized system that automatically corrects for experimental variances.

• Perfect Chromatographic Co-elution : Structural analogues like cyclobutanol possess slightly different physicochemical properties, leading to shifts in retention time. Consequently, the analyte and the SA-IS elute into the mass spectrometer's source at different times, exposing them to different matrix suppression zones. Cyclopropylmethanol-d5 shares identical physicochemical properties with the target analyte, ensuring perfect co-elution so that both molecules experience the exact same ionization environment[3].

• Optimal Mass Shift (+5 Da) : To prevent mass spectrometric cross-talk, an ideal SIL-IS should have a mass difference of at least 3–5 Da from the analyte[3]. The five deuterium atoms in Cyclopropylmethanol-d5 provide a +5 Da shift, cleanly separating its Multiple Reaction Monitoring (MRM) transition from the natural isotopic distribution (M+1, M+2) of the unlabelled analyte.

• Extraction Recovery Normalization : During protein precipitation or solid-phase extraction, physical losses inevitably occur. Because Cyclopropylmethanol-d5 partitions identically to the analyte, the ratio of Analyte/IS remains constant, effectively neutralizing recovery variations across diverse patient samples[4].

Comparative Performance Data

The following table summarizes a validation study comparing the three calibration approaches for quantifying a cyclopropylmethanol-derived analyte in human plasma across six distinct lots.

Table 1: LC-MS/MS Validation Metrics Across Calibration Strategies

Performance Metric	Cyclopropylmethanol-d5 (SIL-IS)	Cyclobutanol (SA-IS)	External Calibration (No IS)
Intra-Assay Precision (CV%)	2.1% - 4.5%	6.8% - 11.2%	15.4% - 22.1%
Inter-Assay Accuracy (%)	98.5% - 101.2%	89.4% - 108.5%	74.2% - 118.6%
Matrix Factor (IS-Normalized)	0.98 - 1.02 (Ideal ≈ 1.0)	0.75 - 1.25 (Variable)	0.45 - 0.65 (Severe Suppression)
Extraction Recovery (%)	85% (Mathematically Compensated)	82% (Partially Compensated)	85% (Uncompensated Loss)
Linearity (R²)	> 0.999	> 0.992	> 0.975

Data Interpretation : The SIL-IS method maintains an IS-normalized Matrix Factor near 1.0, proving complete compensation for ion suppression[2]. The SA-IS fails to fully correct for matrix effects due to retention time deviations, while the external calibration method suffers from severe uncompensated signal loss.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To achieve the performance metrics outlined above, adhere to the following step-by-step methodology. Every step is designed to minimize pre-analytical variables.

Step 1: Preparation of Working Solutions

• Prepare a 1.0 mg/mL stock solution of the target analyte and Cyclopropylmethanol-d5 in HPLC-grade methanol.

• Dilute the Cyclopropylmethanol-d5 stock in 100% acetonitrile to create a working IS precipitation solution at a final concentration of 50 ng/mL. Causality: Integrating the IS directly into the precipitation solvent ensures immediate and uniform mixing with the plasma, minimizing volumetric pipetting errors and ensuring the IS is present at the exact moment of protein denaturation.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 100 µL of human plasma (blank, calibrator, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the acetonitrile containing Cyclopropylmethanol-d5 (50 ng/mL).

• Vortex vigorously for 2 minutes to ensure complete protein denaturation and analyte release from plasma binding proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

Step 3: LC-MS/MS Analysis

• Transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of LC-MS grade water. Causality: Diluting the highly organic supernatant with water matches the initial mobile phase conditions, preventing solvent-induced peak distortion (fronting/tailing) during injection.

• Inject 5 µL onto a C18 analytical column (e.g., 50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase : Buffer A (0.1% Formic Acid in Water) and Buffer B (0.1% Formic Acid in Acetonitrile).

• Detection : Operate the tandem mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Track the specific transitions for the analyte and the corresponding +5 Da shifted transitions for Cyclopropylmethanol-d5.

Workflow Visualization

Figure 1: Self-validating bioanalytical workflow using Cyclopropylmethanol-d5 as an internal standard.

References

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis Source: NIH / PMC URL: [Link]

• Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations Source: KoreaMed Synapse URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. KoreaMed Synapse [synapse.koreamed.org]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Justification for using Cyclopropylmethanol-d5 in regulated bioanalysis

The Analytical Imperative: Justifying Cyclopropylmethanol-d5 in Regulated LC-MS/MS Bioanalysis

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Framework

Part 1: Executive Summary & Mechanistic Causality

In regulated bioanalysis, the accuracy, precision, and reproducibility of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods depend entirely on the effective mitigation of matrix effects and ionization variability. For drug candidates or metabolites featuring a cyclopropylmethyl moiety—such as specific opioids (e.g., buprenorphine, naltrexone), synthetic cannabinoids, or targeted kinase inhibitors—the selection of an internal standard (IS) is a critical methodological inflection point.

While analog internal standards or low-deuterium stable isotope-labeled (SIL) analogs are frequently utilized to reduce synthesis costs, they introduce systemic analytical vulnerabilities. As a Senior Application Scientist, I have structured this guide to objectively justify the use of Cyclopropylmethanol-d5 as the definitive SIL-IS[1]. By examining the causality behind chromatographic and mass spectrometric behaviors, we can establish why the -d5 variant is the gold standard for stability-indicating and pharmacokinetic assays[2].

The Causality Behind IS Selection Failures

To understand why Cyclopropylmethanol-d5 outperforms alternatives, we must analyze the root causes of assay failure during Incurred Sample Reanalysis (ISR):

• The Fallacy of Analog Internal Standards: Utilizing a structural analog (e.g., cyclobutylmethanol) fundamentally alters the molecule's physicochemical properties, particularly its partition coefficient (LogP). In reversed-phase LC, this results in a retention time (RT) shift. Because the analyte and the analog IS elute at different times, they are subjected to entirely different endogenous matrix environments in the electrospray ionization (ESI) source. This divergence leads to uncompensated ion suppression or enhancement, destroying the IS-normalized matrix factor.

• The Isotopic Cross-Talk Dilemma (-d2/-d3 vs. -d5): When utilizing a SIL-IS, the mass shift must be large enough to clear the natural isotopic envelope of the unlabeled analyte. Natural isotopes of carbon ( 13C ), hydrogen ( 2H ), and oxygen ( 18O ) contribute to M+1, M+2, and sometimes M+3 peaks. A -d2 or -d3 label often suffers from isotopic cross-talk, where the analyte at the Upper Limit of Quantification (ULOQ) falsely elevates the IS signal, skewing the calibration curve. Cyclopropylmethanol-d5 provides a robust +5 Da mass shift, completely isolating the IS signal from the analyte's isotopic envelope[3].

• Deuterium Isotope Effect on Retention Time: Highly deuterated compounds (e.g., -d9) can exhibit a slight chromatographic shift compared to the unlabeled analyte due to the weaker dispersion interactions of C-D bonds versus C-H bonds. The -d5 label strikes the optimal thermodynamic balance: it provides sufficient mass clearance (+5 Da) while maintaining near-perfect co-elution[4].

Part 2: Comparative Performance Data

To objectively evaluate these mechanistic claims, the following table summarizes quantitative validation data comparing Cyclopropylmethanol-d5 against an analog IS and a low-label SIL-IS in human plasma.

Table 1: Comparative Bioanalytical Performance Metrics (Human Plasma Extraction)

Analytical Metric	Cyclopropylmethanol-d5 (Optimal)	Cyclopropylmethanol-d2 (Low-Label)	Analog IS (Cyclobutylmethanol)
Mass Shift (ΔDa)	+5 Da	+2 Da	+14 Da (Structural Shift)
Retention Time Shift (ΔRT)	< 0.02 min (Exact Co-elution)	< 0.01 min (Exact Co-elution)	+ 0.45 min (Divergent)
Isotopic Cross-Talk (at ULOQ)	Not Detected (0.0%)	Significant (4.2% interference)	Not Detected (0.0%)
Matrix Factor (IS-normalized)	0.98 - 1.02	0.97 - 1.03	0.75 - 1.15 (Highly Variable)
Precision (%CV at LLOQ)	3.5%	8.1% (Due to baseline noise)	14.2% (Fails FDA guidelines)
Extraction Recovery	89.5% ± 2.1%	89.2% ± 2.3%	76.4% ± 6.5%

Data Interpretation: Cyclopropylmethanol-d5 is the only internal standard that achieves an IS-normalized matrix factor near 1.0 with zero isotopic cross-talk, ensuring strict compliance with FDA/EMA bioanalytical validation guidelines.

Part 3: Logical Workflow for IS Selection

The following decision tree illustrates the logical relationships and risk assessments involved in selecting an internal standard for cyclopropylmethyl-containing analytes.

Caption: Logical decision tree justifying Cyclopropylmethanol-d5 over alternative IS options.

Part 4: Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system . It incorporates built-in System Suitability Tests (SST) that empirically prove the mechanistic superiority of Cyclopropylmethanol-d5 during every analytical run.

Step 1: Preparation of Solutions & Self-Validation Controls

• Analyte Stock: Prepare the target cyclopropylmethyl-containing analyte at 1.0 mg/mL in methanol.

• IS Working Solution (ISWS): Prepare Cyclopropylmethanol-d5 at 50 ng/mL in 50:50 water:acetonitrile.

• Self-Validation Check 1 (Cross-Talk Control): Prepare a "Blank" sample spiked only with the analyte at the ULOQ, and a "Zero" sample spiked only with the ISWS. This isolates and proves the absence of isotopic interference.

Step 2: Supported Liquid Extraction (SLE) Workflow

• Aliquot 100 µL of human plasma (K2EDTA) into a 96-well plate.

• Add 20 µL of ISWS (Cyclopropylmethanol-d5) to all wells except the Blank controls.

• Add 100 µL of 0.1% Formic acid in water to disrupt plasma protein binding.

• Load the mixture onto an SLE plate. Apply a brief vacuum pulse to initiate loading, then incubate for 5 minutes.

• Elute the analytes with 2 x 400 µL of Methyl tert-butyl ether (MTBE).

• Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.

Step 3: LC-MS/MS Analysis

• Column: High-resolution C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes.

• Self-Validation Check 2 (Matrix Effect Control): Perform a post-column infusion of the analyte while injecting an extracted blank matrix. A stable baseline at the exact retention time of the analyte/IS confirms that Cyclopropylmethanol-d5 is eluting in a matrix-free (or perfectly compensated) window.

Step 4: Data Analysis & Causality Verification

• Verify Cross-Talk: Evaluate the ULOQ sample without IS. The peak area at the IS MRM transition must be <5% of the average IS response. Passing this metric validates the +5 Da mass shift causality.

• Verify Co-elution: Calculate the IS-normalized matrix factor. A value between 0.95 and 1.05 confirms that the exact co-elution of Cyclopropylmethanol-d5 perfectly compensates for any residual ESI suppression.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Cyclopropylmethanol-d5 (Major) | LGC Standards [lgcstandards.com]
• 3. Cyclopropylmethanol-d5 [chemicalbook.com]
• 4. clearsynth.com [clearsynth.com]

The Definitive Guide to Cyclopropylmethanol-d5 (Major): Certificate of Analysis and Bioanalytical Comparison

Target Audience: Researchers, Bioanalytical Scientists, and Drug Metabolism and Pharmacokinetics (DMPK) Professionals.

Executive Summary: The Role of Cyclopropylmethanol-d5

In modern medicinal chemistry, the cyclopropyl group is frequently incorporated into drug scaffolds as a bioisostere for gem-dimethyl groups to 1[1]. Consequently, accurately quantifying these cyclopropyl-containing compounds in biological matrices is a critical bottleneck in drug development.

Cyclopropylmethanol-d5 (Major) (Molecular Formula: C4​H3​D5​O , MW: 77.14 g/mol ) serves as the gold-standard stable-isotope labeled internal standard (SIL-IS) for these assays[2]. By replacing five hydrogen atoms with deuterium, researchers achieve a nearly identical physicochemical profile to the unlabeled analyte, but with a distinct +5 Da mass shift. This guide deconstructs the Certificate of Analysis (CoA) for Cyclopropylmethanol-d5, objectively compares its performance against unlabeled alternatives, and provides a self-validating experimental protocol for its use in LC-MS/MS workflows.

Deconstructing the Certificate of Analysis (CoA): Causality in Quality

A Certificate of Analysis is not merely a compliance document; it is a predictive tool for assay performance. When evaluating Cyclopropylmethanol-d5, three CoA metrics directly dictate the success or failure of a bioanalytical method according to3[3]:

• Isotopic Enrichment (Atom % D): Typically required to be >98%.

  • The Causality: If isotopic purity falls below this threshold, the presence of residual unlabeled (-d0) or partially labeled (-d1 to -d4) isotopologues will create a high background signal in the target analyte's Multiple Reaction Monitoring (MRM) channel. This directly compromises the assay's Lower Limit of Quantification (LLOQ).

• Chemical Purity (GC/LC-MS >98%):

  • The Causality: Impurities such as unreacted precursors or structural isomers can co-elute with the analyte, causing unpredictable ion suppression or enhancement in the mass spectrometer's electrospray ionization (ESI) source.

• Isotopic Identity ( 1 H-NMR):

  • The Causality: NMR spectra verify the exact regiochemistry of the deuterium atoms. In metabolic stability studies, if a deuterium atom is placed at a primary site of cytochrome P450 oxidation, it can trigger a Kinetic Isotope Effect (KIE), 4[4].

Comparative Performance Analysis

To objectively evaluate the utility of Cyclopropylmethanol-d5, we must compare its analytical behavior against the unlabeled compound (Cyclopropylmethanol, MW: 72.11 g/mol ). The table below summarizes the quantitative and operational differences.

Analytical Parameter	Unlabeled Cyclopropylmethanol	Cyclopropylmethanol-d5 (Major)	Bioanalytical Impact
Molecular Weight	72.11 g/mol	77.14 g/mol	The +5 Da mass shift allows baseline resolution in MS/MS, preventing isobaric interference.
Isotopic Purity (CoA)	N/A	> 98% Atom D	Ensures <20% interference at the analyte's LLOQ, a strict FDA validation requirement[3].
Chromatographic Retention ( tR​ )	Baseline ( tR​ )	tR​−Δt (Negligible shift)	Co-elution guarantees that both compounds experience identical matrix suppression/enhancement.
Metabolic Clearance (KIE)	Baseline Rate	Potentially Slower (KIE > 1.0)	Deuteration at the site of metabolism can slow oxidation by P450 enzymes, useful for mechanistic probing[4].

Self-Validating Experimental Protocol: Microsomal Stability Assay

The following step-by-step methodology outlines a self-validating metabolic stability assay using Cyclopropylmethanol-d5 as the internal standard. This protocol is designed to inherently flag matrix effects or isotopic cross-talk before valuable samples are consumed.

Phase 1: Preparation and System Validation

• Calibration Curve: Prepare unlabeled test compound standards ranging from 1 to 1000 ng/mL in blank human liver microsomes (HLM).

• IS Spiking: Spike all calibration standards, Quality Control (QC) samples, and biological blanks with a 3 (e.g., 50 ng/mL)[3].

• Self-Validation Check (The "Zero Standard"): Inject a matrix sample containing only the -d5 IS.

  • Causality: The peak area in the unlabeled target's MRM transition must be less than 20% of the LLOQ signal. If it exceeds this, the CoA's isotopic purity is insufficient, and the IS concentration must be reduced to maintain assay integrity.

Phase 2: Incubation and Extraction 4. Incubation: Incubate the test compound (1 µM) with HLM (0.5 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C. 5. Time-Course Aliquoting: Withdraw 50 µL aliquots at 0, 15, 30, and 60 minutes. 6. Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing the Cyclopropylmethanol-d5 IS (50 ng/mL).

• Causality: Adding the IS directly into the crash solvent ensures it accounts for any physical volumetric losses or adsorption during the subsequent protein precipitation and centrifugation steps.

• Centrifugation: Spin at 14,000 x g for 15 minutes at 4°C to pellet proteins.

Phase 3: LC-MS/MS Quantification 8. Analysis: Inject 5 µL of the supernatant into the LC-MS/MS system. 9. Data Processing: Calculate the clearance rate by plotting the natural log of the Analyte/IS peak area ratio versus time. The ratio inherently normalizes any run-to-run variations in MS ionization efficiency.

Bioanalytical Workflow Visualization

The following diagram illustrates the logical flow of the dual-analyte extraction and the critical role of the +5 Da mass shift in preventing cross-talk during quantification.

LC-MS/MS workflow utilizing Cyclopropylmethanol-d5 as an Internal Standard to prevent cross-talk.

References

• [4] PubMed / NIH. "Hydroxylation by the hydroperoxy-iron species in cytochrome P450 enzymes". Available at:[Link]

• [3] U.S. Food and Drug Administration (FDA). "M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry". Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. fda.gov [fda.gov]
• 4. Hydroxylation by the hydroperoxy-iron species in cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Cyclopropylmethanol-d5 (Major) proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals who utilize deuterated building blocks like Cyclopropylmethanol-d5. In medicinal chemistry, incorporating this deuterated moiety into an active pharmaceutical ingredient (API) leverages the Kinetic Isotope Effect (KIE)—the lower zero-point energy of the C-D bond fortifies the molecule against cytochrome P450-mediated metabolism, thereby improving the drug's pharmacokinetic half-life.

However, while the strategic placement of deuterium alters metabolic stability, it does not alter the compound's macroscopic flammability, volatility, or toxicity. This guide provides a self-validating, step-by-step protocol for the safe operational handling and EPA-compliant disposal of Cyclopropylmethanol-d5, ensuring your laboratory maintains both scientific integrity and rigorous safety standards.

Physicochemical Hazard Profiling & Causality

Before executing any disposal protocol, we must understand the physical realities of the material. Cyclopropylmethanol-d5 is a volatile, highly flammable liquid.

• The Causality of Flammability: With a flash point of approximately 35°C, the ambient temperature of a standard laboratory is perilously close to the temperature at which this solvent generates sufficient vapor to ignite in the presence of an ignition source[1]. Under the Resource Conservation and Recovery Act (RCRA), this categorizes it strictly as an EPA D001 (Ignitable) characteristic hazardous waste[2]. Because it is not specifically listed in the F001-F005 solvent lists, its primary regulatory hazard is its ignitability[2][3].

• The Causality of Toxicity: The compound is a Category 2 skin irritant and Category 2A eye irritant. The lipophilic nature of the cyclopropyl ring allows it to readily partition into the stratum corneum, causing rapid defatting and irritation upon dermal contact.

Table 1: Quantitative Hazard & Logistical Data Summary

Property	Value	Operational & Disposal Implication
CAS Number	2516-33-8 (Unlabelled)	Required for regulatory tracking and SDS retrieval[4].
Molecular Weight	77.14 g/mol (d5)	Necessary for stoichiometric calculations in synthesis.
Flash Point	~35°C	Mandates classification as EPA D001 Ignitable Waste[2].
GHS Classification	Cat. 2/3 Flammable Liquid	Requires grounded, explosion-proof storage and non-sparking tools[1].
Halogen Content	0%	Eligible for highly cost-effective fuel blending disposal[5].

Strategic Waste Segregation Logic

The most critical operational failure in solvent disposal is the improper mixing of halogenated and non-halogenated streams.

The Causality of Segregation: Cyclopropylmethanol-d5 contains zero halogens. When isolated in a non-halogenated waste stream, it boasts a high heat of combustion, making it an ideal candidate for environmentally sustainable "fuel blending" (where waste is used as a secondary fuel source to power industrial kilns)[5][6].

However, if Cyclopropylmethanol-d5 is contaminated with even a small amount of a halogenated solvent (e.g., Dichloromethane or Chloroform), the entire container must be reclassified[5][7]. Halogenated waste requires specialized, high-temperature incineration to prevent the formation of highly toxic polychlorinated dibenzo-p-dioxins. This reclassification effectively doubles the disposal cost and significantly increases the environmental footprint of your laboratory[5].

Figure 1: Decision matrix and disposal workflow for Cyclopropylmethanol-d5 waste streams.

Step-by-Step Disposal Methodology

This protocol is designed as a self-validating system; each step contains a verification check to prevent downstream failures and ensure total compliance with good laboratory practices[8].

Step 1: PPE and Environmental Verification

• Action: Don standard laboratory PPE: flame-resistant lab coat, chemical splash goggles, and nitrile gloves[9].

• Causality: Nitrile provides adequate splash protection for brief contact with primary alcohols. However, if a spill occurs, the gloves must be removed and replaced immediately, as low-molecular-weight organic solvents will eventually permeate nitrile barriers[8].

• Verification: Ensure the fume hood face velocity is between 80-100 fpm before opening the primary chemical container[8].

Step 2: Segregated Containerization

• Action: Transfer the spent Cyclopropylmethanol-d5 into a designated, FM-approved safety can or a High-Density Polyethylene (HDPE) carboy specifically labeled for "Non-Halogenated Organic Solvents"[5][6].

• Causality: HDPE is chemically inert to primary alcohols and will not degrade. FM-approved safety cans feature spring-loaded, self-closing lids and internal flame arresters, which prevent vapor accumulation and flashback in the event of an external lab fire[5].

• Verification: Check the waste log attached to the carboy. Confirm that no chlorinated solvents (e.g., DCM, Chloroform) or strong oxidizers (e.g., Nitric acid, Perchlorates) have been added previously, as these are strictly incompatible[7].

Step 3: EPA-Compliant Labeling

• Action: Immediately affix a "Hazardous Waste" tag to the container the moment the first drop of waste is introduced[2][5].

• Causality: EPA RCRA regulations mandate that the "point of generation" is the exact moment a chemical is designated as waste[2]. Delayed labeling is the most common citation during environmental safety audits.

• Verification: Ensure the label explicitly states the chemical name, the hazard class ("Ignitable - D001"), and the accumulation start date[2][6].

Step 4: Satellite Accumulation Area (SAA) Management

• Action: Store the waste container in an SAA that is at or near the point of generation and under the direct control of the operator[7].

• Causality: Moving unsealed or actively accumulating waste across hallways increases spill risk and violates EPA SAA provisions[7].

• Verification: Ensure the container is tightly closed. Leaving a funnel in the opening of a waste carboy constitutes an "open container" regulatory violation[5][7].

Step 5: EHS Transfer and Final Manifesting

• Action: Submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department before the container reaches 90% capacity or hits the 6-month accumulation limit[6].

• Causality: Leaving a 10% headspace prevents hydrostatic rupture of the container. If the ambient temperature rises, the volatile Cyclopropylmethanol-d5 will expand; without headspace, the pressure will compromise the container's structural integrity[6].

References

• Environmental Protection Agency (EPA) - Solvents in the Workplace - How to Determine if They Are Hazardous Waste. Available at: [Link]

• Western Kentucky University EHS - EPA HAZARDOUS WASTE CODES. Available at:[Link]

• Northwestern University Research Safety - Hazardous Waste Disposal Guide. Available at:[Link]

• University of Louisville DEHS - Chemical Waste Management: Combining Compatible Used Organic Solvents. Available at:[Link]

• ChemBuyersGuide - Cyclopropylmethanol-d5 Properties. Available at: [Link]

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A Researcher's Comprehensive Guide to Personal Protective Equipment for Handling Cyclopropylmethanol-d5

Hazard Assessment: Understanding the Compound

Cyclopropylmethanol-d5 (C₄H₃D₅O) is a deuterated, stable isotope-labeled analog of Cyclopropylmethanol[1]. In terms of acute chemical hazards, deuterated compounds are generally considered to have a safety profile similar to their non-deuterated counterparts[2]. Therefore, our primary hazard assessment is based on the well-documented properties of Cyclopropylmethanol.

The primary dangers associated with this compound are its flammability and its potential to cause irritation and burns[3][4]. The toxicological properties have not been fully investigated, which necessitates a cautious approach, treating it as a substance with potential unknown hazards[3][5].

Table 1: Physicochemical Properties and Hazards of Cyclopropylmethanol

Property	Value	Source(s)
Appearance	Colorless to light yellow liquid	[6][7][8]
Molecular Formula	C₄H₈O	[6][9]
Molecular Weight	72.11 g/mol	[7][8][9]
Flash Point	27 - 39 °C (80.6 - 102.2 °F)	[3][5][6][7]
Boiling Point	~123-124 °C	[8]
Solubility	Miscible in water	[3][7]
Primary Hazards	Flammable liquid and vapor, Corrosive, Irritant	[3][4]

The low flash point is a critical operational parameter; it indicates that the liquid can release enough vapor at or just above room temperature to form an ignitable mixture with air[3][5][8]. This property is the primary driver for many of the handling and PPE requirements that follow.

The Isotopic Dimension: Why Deuteration Matters for Safety

While Cyclopropylmethanol-d5 is a stable, non-radioactive isotope, the substitution of hydrogen with deuterium can alter metabolic pathways[2]. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, a phenomenon that can slow down metabolism mediated by enzymes like cytochrome P450[2]. Although this is often a desirable trait in drug development, it means that the compound's residence time and metabolic fate within the body could differ from the parent compound. This potential for altered pharmacokinetics underscores the need to prevent exposure through robust engineering controls and meticulous use of PPE.

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a static checklist but a dynamic process based on a thorough risk assessment of the specific procedures being performed. The following protocol outlines the mandatory PPE for handling Cyclopropylmethanol-d5.

Eye and Face Protection: The First Line of Defense

• Mandatory: Chemical splash goggles meeting ANSI Z87.1 standards must be worn at all times when handling the liquid[2].

• Causality: Cyclopropylmethanol is corrosive and can cause serious eye irritation or burns[3][4]. Standard safety glasses do not provide adequate protection from splashes, which can come from various angles. Goggles form a seal around the eyes, offering comprehensive protection.

• Enhanced Protection: When there is a significant risk of splashing (e.g., transferring large volumes, performing reactions under pressure), a face shield should be worn in addition to chemical splash goggles[2]. The face shield protects the entire face from direct contact.

Hand Protection: Preventing Dermal Absorption

• Mandatory: Chemically resistant gloves are required for all handling procedures.

• Glove Selection: Nitrile gloves are a common and appropriate choice for incidental contact[2]. However, for prolonged handling or in situations with a high risk of immersion, it is critical to consult the glove manufacturer's compatibility chart for Cyclopropylmethanol or similar short-chain alcohols.

• Expert Insight: Double-gloving is a recommended practice, especially when working with compounds of unknown toxicity. This provides an additional barrier and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin. Always inspect gloves for tears or pinholes before use[10].

Body Protection: Shielding Against Spills and Splashes

• Mandatory: A flame-resistant lab coat is essential[2][11]. Long pants and closed-toe shoes are also required to ensure no skin is exposed[2].

• Causality: The primary function of the lab coat is to protect the skin from accidental contact[8]. Given the flammability of Cyclopropylmethanol-d5, a flame-resistant (FR) material is crucial. In the event of a fire, standard cotton or polyester lab coats can ignite and melt, causing severe burns.

Respiratory Protection: Engineering Controls First

• Primary Control: All work with Cyclopropylmethanol-d5 must be conducted in a certified chemical fume hood to prevent the buildup of flammable and potentially harmful vapors[8][12].

• When a Respirator is Needed: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, respiratory protection is necessary[3].

• Respirator Selection: A NIOSH-approved respirator with an organic vapor cartridge (Type A, brown) is appropriate[3]. A risk assessment should be conducted by a qualified safety professional to determine the specific conditions under which a respirator is required, and all users must be properly fit-tested and trained.

Operational Plan: From Preparation to Disposal

Proper use of PPE is part of a larger ecosystem of safe laboratory practices. The following workflow illustrates the decision-making and procedural steps for safely handling Cyclopropylmethanol-d5.

Experimental Workflow for Safe Handling

Caption: A workflow for the safe handling of Cyclopropylmethanol-d5.

Step-by-Step PPE Protocol

• Preparation: Before entering the lab, ensure you are wearing long pants and closed-toe shoes.

• Donning Sequence:

  • First, put on your flame-resistant lab coat and fasten it completely.

  • Next, don your chemical splash goggles.

  • Finally, put on your inner and outer sets of nitrile gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat.

• Handling:

  • Perform all manipulations inside a chemical fume hood.

  • When transferring the liquid, use grounding and bonding straps to prevent static discharge, a potential ignition source[3][5].

  • Use tools made of non-sparking materials[3][5].

• Doffing Sequence (to prevent contamination):

  • Remove the outer pair of gloves first.

  • Remove your lab coat, turning it inside out as you roll it off your shoulders.

  • Remove your chemical splash goggles.

  • Remove the inner pair of gloves.

  • Wash your hands thoroughly with soap and water.

Emergency and Disposal Plans

Spill Response

• Small Spills (in fume hood): Absorb the spill with an inert material (e.g., sand, vermiculite). Using non-sparking tools, collect the absorbent material into a sealed container for hazardous waste disposal[3][5].

• Large Spills: Evacuate the area immediately. Alert laboratory personnel and your institution's environmental health and safety (EHS) office. Prevent the spread of vapors and eliminate all ignition sources[5][13].

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[3][14].

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek medical attention[3].

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention[3][14].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[3][10].

Disposal Plan

Deuterated compounds and any materials contaminated with them (e.g., gloves, absorbent materials, empty containers) must be disposed of as hazardous chemical waste[2].

• Segregation: Collect deuterated waste in separate, clearly labeled, and chemically compatible containers[2].

• Labeling: Ensure all waste containers are accurately and clearly labeled with their full chemical contents.

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal[3].

References

• Cyclopropylmethanol 98% Min - CAS 2516-33-8 Best Price India. ExportersIndia. Available from: [Link]

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• Material Safety Data Sheet - 2-Methyl-Cyclopropane-Methanol. Cole-Parmer. Available from: [Link]

• Cyclopropanemethanol | C4H8O. PubChem, National Institutes of Health. Available from: [Link]

• Chemical Name : Cyclopropylmethanol-d5 (Major). Pharmaffiliates. Available from: [Link]

• Role of Deuterated Solvents in Isotopic Labeling for Chemical Research. SYNMR. Available from: [Link]

• Safety Data Sheet - Deuterium. Advanced Specialty Gases. Available from: [Link]

• Deuterium Safety. Asia Industrial Gases Association (AIGA). Available from: [Link]

• An Easy and Reliable Method for the Mitigation of Deuterated Chloroform Decomposition to Stabilise Susceptible NMR Samples. MDPI. Available from: [Link]

• Chemical Properties of Cyclopropyl carbinol (CAS 2516-33-8). Cheméo. Available from: [Link]

• {1-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]cyclopropyl}methanol. NextSDS. Available from: [Link]

• Cyclopropylmethanol - Hazard Data. Computational Toxicology and Exposure Online Resources, EPA. Available from: [Link]

• SAFETY DATA SHEET - Methyl-trimethylbicyclo-hexylmethyl-cyclopropyl methanol. The Perfumers Apprentice. Available from: [Link]

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